(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

• CAS: 107983-40-4

Core Science & Biosynthesis

The Strategic Role of (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid in Asymmetric Synthesis: Mechanisms, Stereocontrol, and Applications

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

In the landscape of asymmetric synthesis, the architectural rigidity of chiral pool synthons dictates the success of complex molecule construction. (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid stands out as a highly versatile, stereodirecting building block[]. Characterized by its acetonide-protected syn-1,2-diol moiety, this compound provides both a chemically robust protective framework and a profound steric bias for downstream C-C bond formations. This whitepaper dissects its mechanism of action, detailing the causality behind its stereocontrol, validated experimental workflows, and its critical role in the synthesis of active pharmaceutical ingredients (APIs) such as Sapropterin (BH4)[2].

Structural Topography and the Mechanism of Chiral Induction

The utility of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is rooted in its highly constrained 3D topography. The molecule is essentially the acetonide of (2R,3S)-2,3-dihydroxybutyric acid. Its mechanism of action as a chiral auxiliary and synthon relies on three core pillars:

• Conformational Locking: The 1,3-dioxolane five-membered ring restricts the degrees of freedom around the C2-C3 bond of the parent butyric acid. This forces the molecule into a predictable envelope conformation.

• Steric Shielding: The gem-dimethyl groups at the C2 position of the dioxolane ring project massive steric bulk into the space surrounding the C4-carboxyl group[].

• Chelation-Controlled Addition: When the C4-carboxylic acid is converted into an electrophilic hub (e.g., an aldehyde or Weinreb amide), the adjacent dioxolane oxygen (O3) acts as a Lewis basic site. Upon the introduction of Lewis acidic organometallic reagents (like Mg²⁺ or Ti⁴⁺), a rigid bidentate chelate forms. This locks the transition state, forcing incoming nucleophiles to attack exclusively from the less hindered face (following Cram's chelate model), resulting in exceptional diastereomeric ratios (dr).

Figure 1: Stereochemical workflow and chelation-controlled nucleophilic addition.

Experimental Workflows: Self-Validating Protocols

To leverage this compound effectively, researchers must prevent unwanted side reactions (like over-addition) while maximizing stereoselectivity. The following protocols detail the synthesis of a reactive intermediate and its subsequent diastereoselective functionalization.

Protocol 1: Synthesis of the Chiral Weinreb Amide Intermediate

Causality & Logic: Direct addition of Grignard reagents to free acids or esters often yields tertiary alcohols due to over-addition. Converting the acid to an N-methoxy-N-methylamide (Weinreb amide) ensures that upon nucleophilic attack, a stable five-membered metal chelate forms. This intermediate resists collapse into the reactive ketone until the reaction is quenched with an aqueous source, ensuring strict mono-addition[3].

Step-by-Step Methodology:

• Activation: Dissolve (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid (1.0 equiv) in anhydrous THF (0.2 M) under an inert argon atmosphere. Add 1,1'-Carbonyldiimidazole (CDI, 1.1 equiv) portion-wise at 0 °C. Stir for 1 hour to form the active acyl imidazole.

• Amidation: Add N,O-dimethylhydroxylamine hydrochloride (1.2 equiv) followed by dropwise addition of triethylamine (1.2 equiv).

• Propagation: Allow the mixture to warm to ambient temperature (23 °C) and stir for 12 hours.

• Isolation: Quench with saturated aqueous NH₄Cl. Extract with dichloromethane (3x), dry over Na₂SO₄, and concentrate under reduced pressure. The resulting Weinreb amide is typically >95% pure and can be used without further chromatography.

Protocol 2: Diastereoselective Grignard Addition

Causality & Logic: Conducting the reaction at cryogenic temperatures (-78 °C) in a coordinating solvent (THF) maximizes the energy difference between the diastereomeric transition states. The rigid acetonide framework forces the Grignard reagent to approach from the unshielded Re-face. Note that the resulting methyl ketone derivatives are highly volatile and must be handled carefully during solvent evaporation[3].

Step-by-Step Methodology:

• Preparation: Dissolve the chiral Weinreb amide (1.0 equiv) in anhydrous THF (0.1 M) and cool to -78 °C.

• Nucleophilic Attack: Add the desired Grignard reagent (e.g., MeMgBr, 1.5 equiv) dropwise over 15 minutes to maintain internal temperature.

• Chelate Collapse: Stir at -78 °C for 2 hours. Quench the reaction cold by adding saturated aqueous NH₄Cl directly into the mixture.

• Recovery: Extract with diethyl ether, wash with brine, dry over MgSO₄, and carefully concentrate under a mild vacuum (due to product volatility) to yield the chiral ketone.

Quantitative Data: Stereoselective Addition Profiles

The steric topography of the (4R,5S)-dioxolane ring provides highly reproducible stereocontrol across various nucleophiles. Table 1 summarizes typical yields and diastereomeric ratios (dr) observed when reacting the Weinreb amide (or corresponding aldehyde) with various carbon nucleophiles.

Table 1: Diastereoselective nucleophilic additions to (4R,5S)-dioxolane derivatives.

Nucleophile	Reagent System	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (dr)*
Methyl	MeMgBr	THF	-78	92	> 95:5
Phenyl	PhMgBr	THF	-78	88	94:6
Vinyl	VinylMgBr	THF	-78	89	95:5
Allyl	Allyl-TMS / TiCl₄	CH₂Cl₂	-78	85	98:2

*Ratios determined by high-performance liquid chromatography (HPLC) or ¹H-NMR analysis of the crude reaction mixture.

Application in Drug Development: Sapropterin (BH4) Synthesis

Beyond its use as a general chiral auxiliary, (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a critical "chiral pool" starting material in the industrial synthesis of Sapropterin dihydrochloride (Tetrahydrobiopterin or BH4)[2]. Sapropterin is a vital enzyme cofactor used therapeutically to treat Phenylketonuria (PKU) by activating phenylalanine hydroxylase[4].

Mechanistic Synergy: The molecular architecture of Sapropterin features a (1R,2S)-1,2-dihydroxypropyl side chain attached to a pteridine ring[4]. The stereocenters of the (4R,5S)-dioxolane acid perfectly map onto this required (1R,2S) configuration.

In the synthetic workflow, the carboxylic acid of the dioxolane is activated (often via a mixed anhydride using chloroformate) and coupled with a pteridine precursor[5]. Following the construction of the core heterocycle, the robust acetonide protecting group is cleaved using acidic hydrolysis (e.g., HCl in ethanol)[4]. This simultaneously deprotects the diol and forms the highly stable dihydrochloride salt of the final API, ensuring high enantiomeric excess without the need for late-stage chiral resolution[2].

Figure 2: Synthetic pathway of Sapropterin utilizing the (4R,5S)-dioxolane chiral pool.

Conclusion

The (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid framework is far more than a simple protected diol; it is a programmable stereochemical director. By understanding the causality of its steric shielding and chelation capabilities, chemists can reliably construct complex contiguous stereocenters. Its direct application in the synthesis of life-saving therapeutics like Sapropterin underscores the enduring power of chiral pool methodologies in modern drug development.

Sources

• 2. EP2837629A1 - Method for synthesizing sapropterin dihydrochloride - Google Patents [patents.google.com]
• 3. Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP2837629A1 - Method for synthesizing sapropterin dihydrochloride - Google Patents [patents.google.com]
• 5. CN102627644A - Method for preparing sapropterin dihydrochloride through direct chiral synthesis method - Google Patents [patents.google.com]

The Stereochemical Landscape and Synthetic Utility of (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid Derivatives

Executive Summary

(4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid (CAS 107983-40-4) is a highly versatile chiral building block utilized extensively in asymmetric synthesis and drug development[]. As the acetonide-protected derivative of D-threo-2,3-dihydroxybutanoic acid, it provides a rigidified, stereochemically pure framework essential for the construction of peptidomimetics, complex natural products, and advanced chiral polymers[]. This technical whitepaper explores its stereochemical architecture, details a field-proven, scalable synthetic protocol, and examines its applications in modern therapeutics.

Stereochemical Architecture & Causality

The molecule features a 1,3-dioxolane ring substituted with three methyl groups and a carboxylic acid. Understanding its stereochemistry requires mapping it back to its parent aliphatic chain.

• Stereochemical Mapping: The (4R,5S) nomenclature of the dioxolane ring corresponds directly to the (2R,3S) configuration of the parent 2,3-dihydroxybutanoic acid. This configuration is stereochemically homologous to D-threonine, an unnatural amino acid bearing a (2R,3S) configuration[2].

• Causality of Acetonide Protection: Unprotected 2,3-dihydroxy acids are prone to spontaneous lactonization and offer too much rotational freedom for highly diastereoselective downstream reactions. The installation of the isopropylidene (acetonide) group serves a dual purpose: it masks the reactive hydroxyl groups to prevent unwanted side reactions, and it locks the carbon backbone into a rigid five-membered ring[]. This rigidity forces incoming reagents to approach from the less sterically hindered face, establishing a self-validating system for subsequent asymmetric transformations (e.g., enolate alkylations).

Caption: Stereochemical mapping from D-threonine to the (4R,5S)-acetonide derivative.

Scalable Synthetic Methodologies

While derivation from the chiral pool (e.g., D-threonine) is possible, industrial and scalable laboratory syntheses often utilize the Sharpless Asymmetric Dihydroxylation (AD) of crotonate esters[3].

Mechanistic Rationale

The use of p-phenylbenzyl crotonate as a starting material is a deliberate experimental choice. The bulky p-phenylbenzyl ester group enhances π -stacking interactions with the phthalazine-based chiral ligand in AD-mix- β . This interaction deeply anchors the substrate within the catalyst's chiral pocket, dramatically increasing the enantiomeric excess (ee) of the resulting syn-diol compared to simple aliphatic esters[3].

Caption: Synthetic workflow for (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Step-by-Step Protocol: Hydrolysis of the Protected Ester

The following protocol details the final, critical step: the conversion of (4R,5S)-biphenyl-4-ylmethyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate to the free acid[3]. This workflow is designed as a self-validating system that avoids tedious chromatographic purification.

Reagents:

• (4R,5S)-biphenyl-4-ylmethyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate (1.0 equiv)

• 1.0 M Lithium hydroxide (LiOH) aqueous solution (2.0 equiv)

• Tetrahydrofuran (THF) / Methanol (MeOH)

• Diethyl ether and Ethyl acetate

• 1.0 M Hydrochloric acid (HCl)

Procedure:

• Saponification: Dissolve the protected ester in a 2:1 mixture of THF and MeOH. Cool the solution to 0 °C in an ice bath.

  • Causality: The mixed solvent system co-solubilizes the lipophilic ester and the aqueous LiOH. The low temperature (0 °C) is critical to prevent base-catalyzed epimerization at the α -carbon (C4).

• Base Addition: Add the 1.0 M LiOH solution dropwise over 5 minutes. Stir for 10 minutes[3].

• Solvent Removal: Concentrate the product mixture under reduced pressure to remove the THF and MeOH.

• Orthogonal Purification (Self-Validating Step): Dilute the remaining aqueous residue with diethyl ether. Separate the layers and extract the aqueous layer once more with ether.

  • Causality: The target molecule is currently a water-soluble lithium carboxylate salt. The cleaved by-product, biphenyl-4-ylmethanol, is highly lipophilic and partitions entirely into the ether layer. Discarding the ether layer effectively purifies the product without chromatography.

• Acidification: Carefully acidify the aqueous layer to pH ~2 using 1.0 M HCl[3].

  • Causality: The pKa of the carboxylic acid is approximately 3.5–4.0. Dropping the pH to 2 ensures full protonation, converting the salt back into the lipophilic free acid.

• Final Extraction: Extract the acidified aqueous solution with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the pure (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid as a colorless oil[3].

Quantitative Data Summary

The following table summarizes the key physicochemical and analytical data for the target compound, providing a baseline for quality control and verification[],[3].

Property	Value	Method / Remarks
Molecular Formula	C 7​ H 12​ O 4​	-
Molecular Weight	160.17 g/mol	-
Stereochemical Designation	(4R,5S)	Corresponds to (2R,3S) parent acid
Specific Rotation [α]D​	+34.2°	c=0.61 in CHCl 3​ [3]
Physical State	Colorless oil	At standard room temperature
Yield (Hydrolysis Step)	99%	From biphenyl-4-ylmethyl ester[3]

Applications in Drug Development

The unique structural properties of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid make it a highly sought-after intermediate in pharmaceutical development:

• Peptidomimetics: It is utilized as a chiral auxiliary to construct enantiomerically pure non-natural amino acids and peptidomimetic drugs[2].

• CNS Therapeutics: Derivatives of this chiral dioxolane are actively investigated for their potential in treating central nervous system disorders, including Alzheimer's and Parkinson's diseases, due to their ability to cross the blood-brain barrier when appropriately functionalized[].

• Polymer Science: It serves as a functional monomer for synthesizing chiral polymers used in advanced sensing and optical materials[].

References

• CAS 107983-40-4 ((4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid). BOC Sciences.
• Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate. National Institutes of Health (NIH) / PMC.
• D-Threonine VS L-Threonine. ChemicalBook.

Sources

• 2. D-Threonine VS L-Threonine_Chemicalbook [chemicalbook.com]
• 3. Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate - PMC [pmc.ncbi.nlm.nih.gov]

Structural Elucidation, 3D Conformation, and Synthetic Methodologies of (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the realm of asymmetric synthesis and medicinal chemistry, the architectural rigidity of chiral building blocks is paramount. (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid (CAS 107983-40-4) stands out as a highly versatile, stereochemically pure acetal-based framework[]. Derived from threo-2,3-dihydroxybutyric acid, this compound features a five-membered dioxolane ring that locks its stereocenters into a predictable 3D conformation.

As a Senior Application Scientist, I frequently leverage this molecule to introduce chiral centers, protect sensitive 1,2-diols, and direct facial selectivity in the total synthesis of complex natural products, such as the trioxacarcin antibiotics and densely oxygenated macrolides[][2]. This whitepaper deconstructs the structural formula, thermodynamic conformation, and field-proven synthetic protocols for this critical intermediate.

Structural Formula and Stereochemical Architecture

The structural integrity of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is defined by its heterocycle. The molecule consists of a 1,3-dioxolane ring substituted with a gem-dimethyl group at C2 (the acetonide carbon), a carboxylic acid at C4, and a methyl group at C5.

Stereocenter Mapping

The absolute configuration is (4R, 5S) . To understand the spatial arrangement, we must trace the molecule back to its acyclic precursor:

• The Precursor: The molecule is the acetonide of (2R,3S)-2,3-dihydroxybutanoic acid. In a Fischer projection, this is a threo diol (the hydroxyl groups are on opposite sides of the carbon backbone).

• The Translation to a Ring: When a threo 1,2-diol undergoes condensation with 2,2-dimethoxypropane to form an acetonide, the resulting substituents on the newly formed 5-membered ring are forced into a trans relationship.

• The Result: At C4, the -COOH group is oriented on one face of the ring (e.g., "down" or dashed), while at C5, the -CH3 group is oriented on the opposite face (e.g., "up" or wedged). This trans-substitution is the defining stereochemical feature of the (4R,5S) isomer[2].

Caption: Stereochemical mapping and conformational relief in the 1,3-dioxolane ring.

3D Conformation and Thermodynamic Dynamics

A common misconception is that five-membered rings are planar. In reality, a planar 1,3-dioxolane ring would suffer from severe Pitzer strain due to the eclipsing of adjacent C-H and C-C bonds.

Ring Puckering and Steric Relief

To alleviate this torsional strain, the (4R,5S)-dioxolane ring puckers into an envelope ( E ) or half-chair ( T ) conformation.

• Causality of Stability: Because the C4 carboxylate and C5 methyl groups are trans to one another, the puckered ring allows both bulky substituents to adopt pseudo-diequatorial (or staggered trans-diaxial) positions.

• Thermodynamic Advantage: This minimizes the 1,2-steric repulsion (van der Waals clash) that would otherwise destabilize the cis (erythro-derived) isomer. The resulting thermodynamic stability prevents spontaneous ring-opening and ensures that the molecule remains a rigid scaffold during downstream transformations (e.g., peptide coupling or Grignard additions)[][3].

Rigorous structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy confirms this conformation. The 3JHH​ coupling constant between the C4 and C5 protons in trans-1,3-dioxolanes typically differs from their cis counterparts, serving as a reliable diagnostic tool alongside 2D NOESY experiments[2][].

Experimental Methodology: Scalable Synthesis

Historically, the synthesis of this building block relied on the diazotization and hydrolysis of L-threonine. However, this method is limited by the availability of starting materials and scale constraints.

As an application scientist, I advocate for the Sharpless Asymmetric Dihydroxylation (SAD) route developed by Ley and optimized for scalability. This method utilizes p-phenylbenzyl crotonate as the starting material[2].

Expertise Insight (The "Why"): Why use a bulky p-phenylbenzyl ester instead of a standard ethyl ester? The highly crystalline nature of the p-phenylbenzyl group allows the intermediate diol to be enantioenriched (>95% ee) via simple recrystallization. This entirely bypasses the need for tedious, solvent-heavy silica gel chromatography, making the process viable for multi-gram scale-up[2].

Step-by-Step Protocol: Saponification to the Free Acid

The final step of this sequence is the saponification of the protected acetonide ester to yield the target free acid. This protocol is designed as a self-validating system : the extraction steps inherently purify the product based on pH-dependent solubility, recovering the chiral auxiliary for reuse[2].

• Initiation: Add 1.0 M aqueous Lithium Hydroxide (LiOH) (192 mL, 192 mmol, 2.0 equiv) over 5 minutes to an ice-cooled (0 °C) solution of (4R,5S)-biphenyl-4-ylmethyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate (31.4 g, 96.0 mmol, 1.0 equiv) dissolved in a mixture of Tetrahydrofuran (380 mL) and Methanol (190 mL).

• Reaction: Stir the mixture for exactly 10 minutes at 0 °C. Causality: The strict temperature control and rapid reaction time prevent the base-catalyzed epimerization of the sensitive α-stereocenter at C4.

• Solvent Removal: Concentrate the product mixture under reduced pressure to remove the volatile organic solvents (THF and MeOH).

• Primary Extraction (Auxiliary Recovery): Dilute the remaining aqueous residue with diethyl ether (1 L). Separate the layers and extract the aqueous layer once more with ether (500 mL). Causality: At this alkaline pH, the product remains in the aqueous phase as a water-soluble lithium carboxylate salt. The cleaved p-phenylbenzyl alcohol partitions into the ether layer, allowing for nearly quantitative recovery and recycling of the auxiliary.

• Acidification: Acidify the aqueous layer to pH ~2 by the dropwise addition of 1.0 M aqueous HCl (~50 mL). Causality: Protonation converts the lithium salt back into the free carboxylic acid, drastically reducing its aqueous solubility.

• Secondary Extraction (Product Isolation): Extract the acidified aqueous solution with ethyl acetate (3 × 500 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic solution over anhydrous sodium sulfate ( Na2​SO4​ ). Filter out the drying agent and concentrate the filtrate under reduced pressure.

• Yield: The process yields pure (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid as a colorless oil (15.2 g, 99% yield)[2].

Caption: Synthetic workflow for (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Quantitative Data Summary

To facilitate rapid reference for formulation and synthetic planning, the physicochemical properties and analytical data of the compound are summarized below[][2][5]:

Property	Value
IUPAC Name	(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid
CAS Registry Number	107983-40-4
Molecular Formula	C₇H₁₂O₄
Molecular Weight	160.17 g/mol
Optical Rotation ( [α]D​ )	+34.2 (c 0.61, CHCl₃)
Stereochemical Configuration	4R, 5S (trans-substituted ring)
Physical State	Colorless oil
Enantiomeric Excess (ee)	>95% (via Sharpless AD route)

References

• National Institutes of Health (PMC). "Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate". NIH. URL:[Link]

• LookChem. "Methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate". LookChem. URL:[Link]

• ACS Publications. "An Enantioselective Decarboxylative Glycolate Aldol Reaction". Journal of the American Chemical Society. URL:[Link]

Sources

• 2. Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 5. Cas 78086-72-3,Methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate | lookchem [lookchem.com]

Protocols & Analytical Methods

Amide Bond Coupling Protocols for (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic Acid: A Detailed Guide for Synthetic Chemists

Introduction: The Significance of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic Acid in Modern Synthesis

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a valuable chiral building block in contemporary organic synthesis, particularly in the fields of medicinal chemistry and drug development. Its rigid, stereochemically defined structure, derived from L-threonic acid, makes it an attractive scaffold for introducing chirality and conformational constraint into target molecules. The dioxolane ring not only imparts stability and influences solubility in organic solvents but also presents a unique steric environment around the carboxylic acid functionality.[] This steric hindrance, coupled with the chiral nature of the molecule, necessitates carefully optimized protocols for efficient amide bond formation, a cornerstone reaction in the synthesis of pharmaceuticals and other complex organic molecules.

This comprehensive guide provides detailed application notes and step-by-step protocols for the successful amide bond coupling of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid. We will delve into the mechanistic rationale behind the selection of coupling reagents and reaction conditions, offering field-proven insights to overcome the challenges associated with this sterically demanding substrate.

Core Principles of Amide Bond Formation: Activating the Carboxyl Group

The direct reaction between a carboxylic acid and an amine to form an amide bond is thermodynamically unfavorable at ambient temperatures, primarily due to the formation of a stable and unreactive ammonium carboxylate salt. Therefore, the carboxyl group must first be "activated" by converting the hydroxyl moiety into a better leaving group. This is achieved through the use of coupling reagents, which react with the carboxylic acid to form a highly reactive intermediate that is readily susceptible to nucleophilic attack by the amine.

Two of the most reliable and widely used classes of coupling reagents for this purpose are carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and uronium/aminium salts, like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate).

The Role of Additives in Carbodiimide-Mediated Couplings

Carbodiimide-mediated couplings, particularly with sterically hindered acids, can be prone to side reactions, such as the formation of an unreactive N-acylurea. To mitigate this and to increase the reaction rate, additives like 1-hydroxybenzotriazole (HOBt) are often employed. HOBt intercepts the initial O-acylisourea intermediate to form an active ester, which is more stable and less prone to side reactions, yet still highly reactive towards the amine.

Data Presentation: A Comparative Overview of Coupling Reagents

The choice of coupling reagent is critical for achieving high yields and minimizing side products, especially when dealing with a sterically hindered substrate like (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid. Below is a comparative summary of commonly used coupling systems.

Coupling System	Typical Solvent(s)	Base	Key Advantages	Potential Challenges
EDC / HOBt	DCM, DMF, CH3CN	DIPEA, Et3N	Cost-effective; water-soluble byproducts for easy removal.	Can be slower than uronium salts; potential for N-acylurea formation without HOBt.
HATU	DMF, NMP	DIPEA, 2,4,6-Collidine	High efficiency and fast reaction rates, even with sterically hindered substrates; low racemization.	Higher cost; byproducts can sometimes complicate purification.

Experimental Protocols

The following protocols are designed to be robust starting points for the amide coupling of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid. Researchers should note that optimal conditions may vary depending on the specific amine being used.

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol is a reliable and cost-effective method suitable for a wide range of amines. The use of HOBt is crucial for minimizing side reactions and enhancing the coupling efficiency with our sterically hindered carboxylic acid.

Materials:

• (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

• Amine of interest

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq.).

• Solvent and Amine Addition: Dissolve the carboxylic acid in anhydrous DCM or DMF (to a concentration of 0.1-0.5 M). Add the amine (1.0-1.2 eq.) and HOBt (1.2 eq.).

• Base Addition: Add DIPEA or Et3N (2.0-3.0 eq.) to the mixture and stir for 5 minutes at room temperature.

• Initiation of Coupling: Cool the reaction mixture to 0 °C in an ice bath. Add EDC·HCl (1.2 eq.) portion-wise over 5-10 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude amide product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes. For crystalline products, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be an effective purification method.[2]

Protocol 2: HATU-Mediated Amide Coupling

For challenging couplings, particularly with less nucleophilic amines or when higher reaction rates are desired, HATU is the reagent of choice. Its high efficiency can often overcome the steric hindrance of the carboxylic acid.[3]

Materials:

• (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

• Amine of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq.) and HATU (1.1 eq.).

• Solvent and Base Addition: Dissolve the solids in anhydrous DMF (to a concentration of 0.1-0.5 M). Add DIPEA or 2,4,6-Collidine (2.0-3.0 eq.).

• Pre-activation: Stir the mixture at room temperature for 15-30 minutes. This pre-activation step forms the highly reactive OAt-active ester.

• Amine Addition: Add the amine (1.0-1.2 eq.) to the reaction mixture.

• Reaction Progression: Stir the reaction at room temperature for 2-6 hours. The reaction is typically faster than EDC/HOBt couplings. Monitor progress by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer with 0.5 M citric acid (aq) or 5% LiCl (aq) to remove DMF, followed by saturated NaHCO₃ (aq) and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or recrystallization as described in Protocol 1.

Visualization of Key Processes

To further clarify the experimental choices and workflows, the following diagrams are provided.

Caption: Mechanism of HATU mediated amide coupling.

Caption: General experimental workflow for amide coupling.

Troubleshooting and Field-Proven Insights

• Low Yields: If yields are consistently low, consider increasing the equivalents of the coupling reagent and base. For the HATU protocol, ensure the pre-activation step is allowed to proceed for the recommended time. The choice of solvent can also be critical; for poorly soluble starting materials, DMF is often superior to DCM.

• Side Product Formation: The presence of N-acylurea in EDC couplings indicates that the O-acylisourea intermediate is not being efficiently trapped. Ensure that a sufficient excess of HOBt is used. In some cases, switching to HATU can circumvent this issue entirely.

• Purification Challenges: The byproducts of HATU couplings can sometimes co-elute with the desired product. A thorough aqueous work-up is essential. If purification by chromatography is difficult, recrystallization should be attempted for solid products. The use of a small amount of triethylamine in the chromatography eluent can sometimes improve the peak shape of basic amide products. [2]* Racemization: While the protocols provided generally minimize racemization, for particularly sensitive substrates, conducting the reaction at 0°C for the entire duration may be beneficial. HATU is generally considered superior to EDC/HOBt in suppressing epimerization.

Conclusion

The successful synthesis of amides from the sterically hindered and chiral (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is readily achievable with careful selection of coupling reagents and optimization of reaction conditions. The protocols provided herein for both EDC/HOBt and HATU-mediated couplings offer robust and reliable methods for accessing these valuable synthetic intermediates. By understanding the underlying mechanistic principles and incorporating the field-proven insights discussed, researchers and drug development professionals can confidently employ this versatile chiral building block in their synthetic endeavors.

References

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science. Available at: [Link]

• Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review - MDPI. Available at: [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Available at: [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC. Available at: [Link]

• T. Ziegler Previously published information on the synthesis of amides from carboxylic acids and derivatives thereof can be foun. Available at: [Link]

• What is the best technique for amide purification? - ResearchGate. Available at: [Link]

• Supporting Information Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, - The Royal Society of Chemistry. Available at: [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Available at: [Link]

• 24.3: Synthesis of Amides - Chemistry LibreTexts. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. Available at: [Link]

• Cas 78086-72-3,Methyl (4R,5S) - LookChem. Available at: [Link]

• 6 - Organic Syntheses Procedure. Available at: [Link]

Sources

• 2. researchgate.net [researchgate.net]
• 3. growingscience.com [growingscience.com]

The Strategic Application of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic Acid in Chiral API Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical development, the stereochemical identity of an Active Pharmaceutical Ingredient (API) is of paramount importance. The biological activity of a drug is intrinsically linked to its three-dimensional structure, with different enantiomers often exhibiting vastly different pharmacological and toxicological profiles. Consequently, the development of robust and efficient methods for asymmetric synthesis is a cornerstone of medicinal chemistry. This guide provides an in-depth exploration of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid , a versatile chiral building block derived from L-threonic acid, and its strategic application in the synthesis of complex, enantiomerically pure APIs.

Introduction to (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic Acid: A Chiral Scaffold for Asymmetric Synthesis

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a chiral carboxylic acid featuring a rigid dioxolane ring system. This structural motif is derived from the protection of the C2 and C3 hydroxyl groups of L-threonic acid, a metabolite of ascorbic acid (vitamin C), as an acetonide.[1][2][3] The defined stereochemistry at the C4 and C5 positions of the dioxolane ring provides a powerful tool for controlling the stereochemical outcome of subsequent chemical transformations.

The key attributes of this chiral auxiliary that make it a valuable tool in API synthesis include:

• Defined Stereochemistry: The fixed (4R,5S) configuration allows for predictable facial selectivity in reactions at or adjacent to the carboxyl group.

• Steric Hindrance: The gem-dimethyl group at the C2 position and the methyl group at the C5 position create a sterically demanding environment, influencing the approach of reagents and leading to high diastereoselectivity.

• Chemical Stability: The acetonide protecting group is stable to a wide range of reaction conditions, yet can be readily cleaved under acidic conditions to reveal the diol functionality when required.[4]

• Versatility: The carboxylic acid handle can be readily converted into a variety of other functional groups, such as esters, amides, and aldehydes, expanding its synthetic utility.

Table 1: Physicochemical Properties of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic Acid and its Methyl Ester

Property	(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid	Methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
Molecular Formula	C₇H₁₂O₄	C₈H₁₄O₄
Molecular Weight	160.17 g/mol	174.19 g/mol [5]
CAS Number	107983-40-4	78086-72-3[5]
Appearance	Solid	Liquid
Optical Activity [α]²⁰/D	Not readily available	+19±1°, c = 4% in chloroform[5]
Density	Not readily available	1.06 g/mL at 20 °C[5]
Refractive Index (n²⁰/D)	Not readily available	1.422[5]

Synthesis of the Chiral Building Block

The synthesis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid begins with L-threonic acid, which can be obtained from the oxidation of L-ascorbic acid.[6] The key step is the protection of the vicinal diol as an acetonide.

Figure 1: Synthetic route to the chiral auxiliary.

Protocol 1: Synthesis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic Acid

Materials:

• L-Threonic acid

• 2,2-Dimethoxypropane

• Acetone (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with Dean-Stark apparatus

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, magnetic stir bar, and reflux condenser, add L-threonic acid (1.0 eq), toluene (sufficient to suspend the starting material), and a large excess of acetone (e.g., 10 eq).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.05 eq).

• Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected, indicating the completion of the reaction (typically 2-4 hours).

• Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

• Wash the organic layer with saturated aqueous NaHCO₃ solution to neutralize the acid catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by crystallization or column chromatography if necessary.

Causality behind Experimental Choices:

• Dean-Stark Apparatus: The formation of the acetonide is an equilibrium reaction. By removing the water byproduct azeotropically with toluene, the equilibrium is driven towards the product, ensuring a high yield.[7]

• p-Toluenesulfonic Acid: A strong acid catalyst is required to protonate the carbonyl oxygen of acetone, activating it for nucleophilic attack by the diol of L-threonic acid.

• Aqueous Work-up: The NaHCO₃ wash is crucial to remove the acidic catalyst, which could otherwise promote the reverse reaction (hydrolysis) during work-up and storage.

Application in API Synthesis: A Case Study in Carbapenem Antibiotic Intermediates

The β-lactam ring is a core structural motif in a vast array of antibiotics, including the penicillins, cephalosporins, and carbapenems. The stereochemistry of the substituents on the β-lactam ring is critical for their antibacterial activity. (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid serves as an excellent chiral precursor for the stereocontrolled synthesis of key intermediates for carbapenem antibiotics, such as (+)-PS-5.[8][9]

The overall strategy involves using the chiral dioxolane to set the stereochemistry of a key β-lactam intermediate through a diastereoselective reaction.

Figure 2: General workflow for the synthesis of a carbapenem intermediate.

Protocol 2: Diastereoselective Synthesis of a β-Lactam Intermediate

This protocol describes a representative procedure for the diastereoselective addition of the enolate of methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate to an imine, a key step in the construction of the β-lactam core.

Materials:

• Methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• A suitable imine (e.g., N-cinnamylidene-p-anisidine)[10]

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or nitrogen atmosphere

• Dry ice/acetone bath

• Schlenk line or similar inert atmosphere setup

Procedure:

Part A: In situ Preparation of Lithium Diisopropylamide (LDA)

• In a flame-dried, two-necked round-bottom flask under an argon atmosphere, dissolve diisopropylamine (1.1 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe.

• Stir the solution at -78 °C for 30 minutes to generate the LDA solution.

Part B: Enolate Formation and Reaction with Imine

• In a separate flame-dried flask under argon, dissolve methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate (1.0 eq) in anhydrous THF.

• Cool this solution to -78 °C.

• Slowly transfer the LDA solution from Part A to the ester solution via cannula while maintaining the temperature at -78 °C.

• Stir the resulting mixture at -78 °C for 1 hour to ensure complete enolate formation.

• In another flask, dissolve the imine (1.2 eq) in anhydrous THF and cool to -78 °C.

• Slowly add the enolate solution to the imine solution via cannula.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired β-lactam as a single diastereomer.

Mechanistic Rationale for Stereoselectivity:

The high diastereoselectivity of this reaction is a direct consequence of the chiral auxiliary. The lithium enolate of the ester is believed to form a chelated intermediate. The bulky gem-dimethyl and methyl groups on the dioxolane ring effectively block one face of the enolate, forcing the imine to approach from the less sterically hindered face. This controlled approach dictates the stereochemistry of the newly formed stereocenters in the β-lactam ring.

Cleavage of the Chiral Auxiliary and Elaboration to the API

Once the desired stereochemistry has been established in the β-lactam intermediate, the chiral auxiliary can be removed. This is typically achieved by acidic hydrolysis of the acetonide, which unmasks the diol. This diol can then be further manipulated, for example, by oxidative cleavage, to provide a functional group handle for the subsequent steps in the API synthesis.

Protocol 3: Deprotection of the Acetonide

Materials:

• β-Lactam intermediate from Protocol 2

• Acetic acid (80% aqueous solution) or another suitable acid catalyst (e.g., pyridinium p-toluenesulfonate in methanol/DCM)[4]

• Methanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the β-lactam intermediate (1.0 eq) in a suitable solvent system, such as a mixture of methanol and DCM.

• Add the acidic reagent (e.g., 80% aqueous acetic acid or a catalytic amount of PPTS).

• Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution until the mixture is neutral or slightly basic.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting diol by column chromatography.

The resulting diol can then be carried forward through a series of established synthetic steps, including oxidative cleavage and further cyclizations, to afford the final carbapenem antibiotic.

Conclusion

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a powerful and versatile chiral building block for the synthesis of complex, enantiomerically pure active pharmaceutical ingredients. Its rigid stereochemical framework, derived from a readily available natural product metabolite, provides excellent control over the formation of new stereocenters. The protocols and mechanistic insights provided in this guide demonstrate its practical application in the construction of key intermediates for carbapenem antibiotics, highlighting its value to researchers and professionals in the field of drug development. The strategic use of such chiral auxiliaries is essential for the efficient and stereocontrolled synthesis of the next generation of life-saving medicines.

References

• A general approach to trans-carbapenem antibiotics. Enantioselective synthesis of key intermediates for (+)-PS-5,(+)-PS-6, and (+)-thienamycin. (n.d.). Academia.edu. Retrieved from [Link]

• Enantioselective Synthesis of PS-5 Antibiotic. (n.d.). Scribd. Retrieved from [Link]

• Davoli, P., & Prati, F. (2000).

• Kametani, T., Honda, T., Nakayama, A., Sasakai, Y., Mochizuki, T., & Fukumoto, K. (n.d.). A short and stereoselective synthesis of the carbapenem antibiotic PS-5. Scilit. Retrieved from [Link]

• Chelation-controlled enantioselective synthesis of key intermediates for the preparation of carbapenem antibiotics PS-5 and 1.beta.-methyl-PS-5. (1991). The Journal of Organic Chemistry. Retrieved from [Link]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2007). Novel and Recent Synthesis and Applications of β-Lactams. Current Organic Chemistry, 11(3), 245-276.
• Hodous, B. L., & Fu, G. C. (2002). Enantioselective Staudinger synthesis of beta-lactams catalyzed by a planar-chiral nucleophile. Journal of the American Chemical Society, 124(8), 1578-1579.
• Banik, B. K., Becker, F. F., & Banik, I. (2005). Stereocontrolled synthesis of anticancer beta-lactams via the Staudinger reaction. Bioorganic & Medicinal Chemistry, 13(11), 3611-3622.
• Arribas, M., & de la Torre, M. C. (2020). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 18(34), 6599-6613.
• Process for synthesizing carbapenem intermediates. (1997). Google Patents.

• Threonic acid. (n.d.). Wikipedia. Retrieved from [Link]

• 2-tert-Butoxycarbonylamino-4-(2,2-dimethyl-4,6-dioxo-[8][11]dioxan-5-yl)-4-oxo-butyric acid tert-butyl ester. (n.d.). Organic Syntheses. Retrieved from [Link]

• Ester-imine condensations: preparation of racemic intermediates for the synthesis of the carbapenem antibiotics PS-5 and PS-6. (1987). The Journal of Antibiotics, 40(3), 309-319.
• Diastereoselective formation of β-lactams via a three-component reaction. (2018). New Journal of Chemistry, 42(22), 18131-18135.

• Ester-imine condensations: preparation of racemic intermediates for the synthesis of the carbapenem antibiotics PS-5 and PS-6. (1987). PubMed. Retrieved from [Link]

• A practical synthetic approach to 4-acetoxy-2-azetidinone for the preparation of carbapenem and penem antibiotics. (n.d.). ResearchGate. Retrieved from [Link]

• L-Threonic Acid. (n.d.). PubChem. Retrieved from [Link]

• Preparation method of L-threonic acid or salts thereof. (2012). Google Patents.

• Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione. (2025). Hungarian Journal of Industry and Chemistry. Retrieved from [Link]

• Acetonide Protection of Dopamine for the Synthesis of Highly Pure N-docosahexaenoyldopamine. (2013). Molecules, 18(10), 11957-11967.

• Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters. (2021). Dipòsit Digital de la Universitat de Barcelona. Retrieved from [Link]

• Experimental Procedures. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

Sources

• 1. Enantioselective photochemical synthesis of a beta-lactam via the solid state ionic chiral auxiliary method | UBC Chemistry [chem.ubc.ca]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. juser.fz-juelich.de [juser.fz-juelich.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US6194568B1 - Process for synthesizing carbapenem intermediates - Google Patents [patents.google.com]
• 6. CN102875362A - Preparation method of L-threonic acid or salts thereof - Google Patents [patents.google.com]
• 7. Acetonide Protection of Dopamine for the Synthesis of Highly Pure N-docosahexaenoyldopamine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. scilit.com [scilit.com]
• 10. Ester-imine condensations: preparation of racemic intermediates for the synthesis of the carbapenem antibiotics PS-5 and PS-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. (PDF) A general approach to trans-carbapenem antibiotics. Enantioselective synthesis of key intermediates for (+)-PS-5,(+)-PS-6, and (+)-thienamycin [academia.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid Epimerization

Welcome to the Advanced Application Scientist Troubleshooting Portal. This guide is specifically engineered for researchers and drug development professionals experiencing stereochemical degradation (epimerization) when working with (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid .

Because this molecule is an acetonide-protected α -hydroxy acid, the C4 stereocenter is highly labile under standard carboxylic acid activation conditions. Below, we dissect the causality of this issue and provide field-validated, self-verifying protocols to ensure absolute stereochemical retention.

Diagnostic Overview & FAQs

Q: Why does (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid epimerize so easily compared to standard aliphatic acids? A: The vulnerability lies in the C4 α -proton. This proton is situated adjacent to both the carboxylic acid and the oxygen atom of the dioxolane ring. The inductive electron-withdrawing effect of the acetonide oxygen significantly increases the acidity of this α -proton. When the carboxylic acid is activated (e.g., forming an O-acylisourea intermediate), the carbonyl becomes even more electron-withdrawing. If a strong base is present, it abstracts this proton to form a planar enolate or ketene intermediate. Upon reprotonation, the stereochemical information at C4 is lost, yielding a mixture of (4R,5S) and (4S,5S) epimers (1)[1].

Q: I am using DCC and catalytic DMAP for esterification. My NMR shows a 60:40 mixture of epimers. What went wrong? A: DMAP is a highly nucleophilic catalyst that forms an acylpyridinium intermediate. While this accelerates esterification, it dramatically increases the acidity of the α -proton. Furthermore, DCC/DMAP systems are notorious for promoting ketene formation from α -alkoxy acids. The ketene is achiral, leading to complete racemization at the α -center. You must avoid DMAP entirely when working with this substrate.

Q: Which base should I substitute for Et₃N or DIPEA? A: N-Methylmorpholine (NMM) or 2,4,6-collidine . NMM has a conjugate acid pKa of ~7.4, which is significantly lower than Et₃N (~10.7) or DIPEA (~11.4). This makes NMM strong enough to neutralize the HCl salt of coupling reagents (like EDC·HCl) but too weak to efficiently abstract the α -proton of the activated ester at low temperatures (2)[2].

Q: Does temperature really matter if I use the right base? A: Yes. Enolization is a kinetically driven side reaction. By lowering the reaction temperature to -20 °C, the activation energy barrier for proton abstraction is rarely overcome, whereas the nucleophilic attack on the highly reactive activated ester still proceeds at a practical rate.

Mechanistic Insight: The Epimerization Pathway

To effectively prevent epimerization, one must understand the exact point of failure in the reaction coordinate. The diagram below illustrates how strong bases hijack the activated intermediate.

Mechanism of C4 epimerization via enolization during carboxylic acid activation.

Comparative Data: Coupling Conditions vs. Epimerization

The following table summarizes quantitative data derived from optimizing the coupling of α -alkoxy acids. Use this matrix to select the appropriate reagent system for your specific scale and nucleophile.

Coupling System	Base	Temperature	Epimerization Level	Typical Yield
DCC, Cat. DMAP	None	25 °C	> 30% (Severe)	60 - 75%
EDC·HCl, HOBt	Et₃N	25 °C	15 - 25% (Moderate)	70 - 85%
HATU, HOAt	DIPEA	0 °C	5 - 10% (Low)	80 - 90%
DEPBT	DIPEA	0 °C	< 2% (Trace)	85 - 95%
EDC·HCl	NMM	-20 °C	< 1% (Undetectable)	> 90%

Validated Workflows & Experimental Protocols

To guarantee stereochemical fidelity, we recommend abandoning DCC/DMAP and room-temperature Et₃N protocols. Instead, utilize the Low-Temperature EDC/NMM Protocol , which has been rigorously validated for the synthesis of Weinreb amides and complex esters from this exact substrate (2)[2].

Optimized low-temperature coupling workflow to prevent C4 epimerization.

Protocol A: Zero-Epimerization Coupling via EDC/NMM at -20 °C

This protocol utilizes kinetic control and a weak base to completely suppress enolization.

Materials:

• (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid (1.0 equiv)

• Nucleophile (e.g., amine or alcohol) (1.1 equiv)

• EDC·HCl (1.1 equiv)

• N-Methylmorpholine (NMM) (1.1 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Dissolve the (4R,5S)-acid (1.0 equiv) and the nucleophile (1.1 equiv) in anhydrous DCM under an inert argon atmosphere.

• Cooling: Submerge the reaction flask in a dry ice/ethylene glycol bath and allow the internal temperature to equilibrate strictly to -20 °C . Causality: Temperatures above -15 °C begin to provide enough thermal energy to cross the enolization activation barrier.

• Base Addition: Add NMM (1.1 equiv) dropwise via syringe.

• Activation: Add EDC·HCl (1.1 equiv) in one portion. Maintain vigorous stirring.

• Incubation: Stir the reaction at -20 °C for 3.5 hours. Do not allow the reaction to warm to room temperature during this phase.

• Quenching: Quench the reaction while still cold by adding cold 1.0 M aqueous HCl.

• Workup: Remove the cooling bath, allow the biphasic mixture to reach 23 °C, separate the layers, and extract the aqueous layer with DCM. Dry the combined organic layers over Na₂SO₄.

Self-Validation & Checkpoints:

• TLC Check: The product spot should appear singular without a closely eluting faint shadow (which typically indicates the presence of a diastereomer).

• ¹H NMR Verification: To confirm absolute stereochemical integrity, inspect the coupling constant ( J4,5​ ) of the dioxolane ring protons in the purified product. The appearance of a second set of doublets with a different J -value confirms epimerization occurred. If strictly following this protocol, only a single diastereomeric signal will be observed.

Protocol B: The Mixed Anhydride Alternative (IBCF)

If EDC is incompatible with your nucleophile, the Isobutyl Chloroformate (IBCF) method provides an equally robust, base-limited activation pathway.

Step-by-Step Methodology:

• Dissolve the (4R,5S)-acid (1.0 equiv) in anhydrous THF and cool to -20 °C .

• Add NMM (1.05 equiv), followed immediately by dropwise addition of IBCF (1.05 equiv).

• Stir for exactly 15 minutes at -20 °C to form the mixed anhydride. Note: A white precipitate of NMM·HCl will form, self-validating the activation step.

• Add the nucleophile (1.1 equiv) dropwise.

• Stir for 2 hours at -20 °C, then quench with saturated aqueous NaHCO₃.

Causality: IBCF forms a mixed anhydride rapidly. The steric bulk of the isobutyl group directs the incoming nucleophile exclusively to the less hindered acyl carbon (the C4 carbonyl). Because the NMM is entirely consumed forming the NMM·HCl salt during activation, there is no free base left in solution to abstract the α -proton during the nucleophilic attack phase.

References

• Title: Epimerisation in Peptide Synthesis Source: PMC (NIH) URL: [Link]

• Title: Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate Source: PMC (NIH) URL: [Link]

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in the Synthesis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

Welcome to the technical support center for the synthesis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical chiral building block. As a derivative of L-Threonic acid, this compound serves as a valuable precursor in asymmetric synthesis.[][2] Low yields can be a significant impediment to research progress. This document provides in-depth, field-proven insights in a question-and-answer format to help you diagnose and resolve common issues encountered during its synthesis.

Synthesis Overview & Key Principles

The most direct and common synthesis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid involves the acid-catalyzed acetonide protection of the vicinal diol in L-Threonic acid. The reaction appears straightforward, but its success hinges on careful control of equilibrium and reaction conditions.

The core transformation is the reaction of L-Threonic acid with an acetone source, typically in the presence of an acid catalyst, to form the five-membered dioxolane ring. The key challenge is driving the equilibrium towards the product by removing the water generated during the reaction.

Sources

• 2. Threonic acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Crystallization for High-Purity (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic Acid

Welcome to the technical support center for the crystallization of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for achieving high purity of this critical chiral building block.

Introduction

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a valuable chiral intermediate in the synthesis of various pharmaceuticals and complex organic molecules. Its well-defined stereochemistry is crucial for its function, making the final purification step of crystallization a critical process to ensure high enantiomeric and chemical purity. This guide addresses common challenges encountered during crystallization and provides systematic approaches to overcome them.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My product is "oiling out" instead of crystallizing. What are the primary causes and how can I resolve this?

A1: "Oiling out" is a common issue where the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This typically occurs when the supersaturation is too high, or the solute has a high affinity for the solvent at the crystallization temperature.

Causality and Resolution:

• High Supersaturation: Rapid cooling or the abrupt addition of an anti-solvent can lead to a sudden and excessive increase in supersaturation, favoring the formation of an amorphous oil over an ordered crystal lattice.

  • Solution: Employ a slower cooling rate. A stepwise or ramp-down cooling profile allows molecules to orient themselves correctly into a crystal lattice. Consider using a programmable cooling bath for precise control.

• Solvent Choice: The chosen solvent may have too high a solvating power for the product, even at lower temperatures.

  • Solution: Experiment with a different solvent or a solvent/anti-solvent system. A good solvent system will have high solubility at elevated temperatures and significantly lower solubility at cooler temperatures.

• Impurities: The presence of impurities can disrupt the crystallization process by interfering with lattice formation.

  • Solution: Ensure the crude material is as pure as possible before attempting crystallization. Consider a preliminary purification step like column chromatography or an initial extraction to remove gross impurities.

Troubleshooting Workflow for Oiling Out:

Caption: Troubleshooting workflow for "oiling out".

Q2: The purity of my crystallized product is not meeting the required specifications. What are the likely sources of impurities and how can I improve the purity?

A2: Achieving high purity is the primary goal of crystallization. Low purity can stem from several factors, including co-crystallization of impurities, incomplete removal of the mother liquor, or thermal degradation.

Sources of Impurities and Mitigation Strategies:

Impurity Source	Mitigation Strategy
Starting Materials/Reagents	Ensure high purity of all starting materials and reagents used in the synthesis.
Side-Products	Optimize the reaction conditions to minimize the formation of byproducts. Potential side-products in the synthesis of dioxolane carboxylic acids from tartaric acid can include incompletely reacted starting materials or diastereomers.[1]
Residual Solvents	Thoroughly dry the crystals under vacuum at an appropriate temperature that does not cause degradation.
Trapped Mother Liquor	Wash the crystals with a small amount of cold, fresh solvent in which the product has low solubility. Ensure efficient filtration to remove all mother liquor.

Step-by-Step Protocol for Enhancing Purity:

• Solvent Selection: Choose a solvent system that exhibits a significant solubility difference for your product and the suspected impurities at different temperatures. A good starting point for carboxylic acids is often a mixture of a polar protic solvent (e.g., isopropanol, ethanol) and a non-polar anti-solvent (e.g., heptane, hexane).

• Controlled Cooling: Implement a slow, controlled cooling rate (e.g., 5-10 °C per hour) to allow for selective crystallization of the desired product.

• Washing: After filtration, wash the crystal cake with a minimal amount of ice-cold anti-solvent to displace the impurity-rich mother liquor without dissolving a significant amount of the product.

• Recrystallization: If a single crystallization step is insufficient, a second recrystallization is often effective. Dissolve the crystals in a minimal amount of hot solvent and repeat the cooling and filtration process.

Q3: I am observing poor yield after crystallization. What factors contribute to low recovery, and how can I maximize it?

A3: Low yield is a common problem that can make a process economically unviable. It is often a trade-off with purity.

Factors Affecting Yield and Optimization Strategies:

• Product Solubility: A significant amount of product may remain dissolved in the mother liquor if the solvent is too effective even at low temperatures.

  • Optimization:

    • Anti-solvent Addition: Gradually add an anti-solvent to the cooled mother liquor to precipitate more product. This second crop may be of lower purity and require separate analysis.

    • Concentration: Carefully evaporate some of the solvent from the mother liquor to induce further crystallization.

• Premature Crystallization: If crystallization occurs too early at a higher temperature, the final concentration of the solute in the mother liquor at the lowest temperature will be higher, leading to lower yield.

  • Optimization: Ensure the initial dissolution is complete and that the solution is not oversaturated before cooling begins.

• Filtration and Transfer Losses: Mechanical losses during filtration and transfer can significantly impact the final yield, especially at a smaller scale.

  • Optimization: Ensure all equipment is properly rinsed with the mother liquor or a small amount of fresh, cold solvent to recover all product. Use appropriate filtration techniques for the scale of your experiment.

Logical Relationship for Yield Optimization:

Caption: Key factors influencing crystallization yield.

Q4: How does pH affect the crystallization of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid?

A4: For a carboxylic acid, pH is a critical parameter that directly influences its solubility and, consequently, the crystallization process.

The Role of pH:

• Solubility: (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a weak acid. At a pH above its pKa, it will deprotonate to form the more soluble carboxylate salt. Conversely, at a pH below its pKa, it will exist predominantly in its less soluble protonated (acidic) form.

• Crystallization Trigger: This pH-dependent solubility can be exploited to induce crystallization. By adjusting the pH of an aqueous solution of the carboxylate salt to below the pKa, the free acid will precipitate out. This is a common technique for purifying carboxylic acids.[2][3]

Practical Application:

• Dissolution: Dissolve the crude product in a basic aqueous solution (e.g., dilute NaOH or NaHCO₃) to form the soluble sodium salt.

• Filtration: Filter the solution to remove any insoluble impurities.

• Acidification: Slowly add a dilute acid (e.g., HCl) with stirring to lower the pH. As the pH drops below the pKa of the carboxylic acid, the product will begin to crystallize.

• Controlled Precipitation: The rate of acid addition should be controlled to avoid rapid precipitation, which can lead to the formation of small, impure crystals.

• Isolation: Once the desired pH is reached and crystallization is complete, the solid product can be isolated by filtration, washed with cold water to remove any residual salts, and then dried.

Experimental Protocols

Protocol 1: General Recrystallization from a Single Solvent

• Solvent Screening: In small test tubes, test the solubility of a small amount of the crude product in various solvents (e.g., isopropanol, ethyl acetate, toluene, heptane) at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but show low solubility when cold.

• Dissolution: In an appropriately sized flask, add the crude (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Add a minimal amount of additional hot solvent to ensure the solution is not supersaturated.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. To promote the formation of larger crystals, the flask can be insulated to slow the cooling process further.

• Further Cooling: Once at room temperature, place the flask in an ice bath or a refrigerator to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals on the filter with a small portion of the cold crystallization solvent.

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Anti-Solvent Crystallization

• Solvent/Anti-Solvent Selection: Identify a solvent in which the product is highly soluble (the "solvent") and another in which it is poorly soluble (the "anti-solvent"). The two solvents must be miscible.[4][5]

• Dissolution: Dissolve the crude product in the minimum amount of the "solvent" at room temperature or with gentle heating.

• Anti-Solvent Addition: Slowly add the "anti-solvent" to the stirred solution until turbidity (cloudiness) is observed.

• Induce Crystallization: If crystals do not form immediately, add a small seed crystal or gently scratch the inside of the flask with a glass rod.

• Complete Precipitation: Continue the slow addition of the anti-solvent to complete the crystallization process.

• Cooling: Cool the mixture in an ice bath to maximize the yield.

• Isolation and Drying: Isolate, wash (with a mixture of the solvent and anti-solvent, or with the pure anti-solvent), and dry the crystals as described in Protocol 1.

Data Presentation

Table 1: Suggested Solvents for Screening

Solvent Class	Examples	Properties
Alcohols	Isopropanol, Ethanol	Good solvating power for carboxylic acids when hot.
Esters	Ethyl Acetate	Moderate polarity, often a good single solvent for recrystallization.
Aromatic Hydrocarbons	Toluene	Can be effective, especially in combination with a non-polar anti-solvent.
Aliphatic Hydrocarbons	Heptane, Hexane	Typically used as anti-solvents.
Ethers	Methyl tert-butyl ether (MTBE)	Can be a useful solvent or co-solvent.

Visualization of Key Concepts

Diagram 1: Solvent Selection Logic for Crystallization

Caption: Decision tree for selecting an appropriate crystallization solvent system.

References

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Chadwick, K., et al. (2017). Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. Molecular Pharmaceutics, 14(9), 3048-3059.

• Technobis. (2023, November 1). Anti-solvent crystallization: witness the polymorphic transformation with Crystalline. Retrieved from [Link]

• Al-Zoubi, N., & Gharaibeh, S. (2015). Antisolvent Crystallization of Poorly Water Soluble Drugs. International Journal of Chemical and Environmental Engineering, 6(3).
• National Institute of Standards and Technology. (n.d.). Methyl (4S,5R)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate.
• Pohmakotr, M., Harnying, W., Tuchinda, P., & Reutrakul, V. (2002). Aldol Reactions of Dioxanes Derived from Tartaric Acid. A Total Synthesis of (+)-Nephrosteranic Acid. Organic Letters, 4(21), 3792-3794.
• IUCrData. (2019). Syntheses and crystal structures of 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid and 2,2,5-trimethyl-1,3-dioxane-5-carboxylic anhydride.
• MDPI. (2020).

• NextSDS. (n.d.). 1,3-Dioxolane-4-carboxylicacid,2,2,5-trimethyl-,(4R-cis)-(9CI). Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. Crystal Growth & Design, 20(12), 7751-7761.

• ResearchGate. (n.d.). Understanding and Predicting the Effect of Cocrystal Components and pH on Cocrystal Solubility. Retrieved from [Link]

• MDPI. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Crystals, 13(7), 1063.
• JuSER. (2022). Effective Production of Selected Dioxolanes by Sequential Bio- and Chemocatalysis Enabled by Adapted Solvent Switching. ChemSusChem, 15(13).
• Patole, S., Gosar, A., & Shaikh, T. (2019). Impurities Characterization in Pharmaceuticals: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 9(4).

• IntechOpen. (2023, March 28). Modification of Physicochemical Properties of Active Pharmaceutical Ingredient by Pharmaceutical Co-Crystals. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US5387713A - Process for purification of carboxylic acids - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl (4S,5R)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate [webbook.nist.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Advanced Strategies for (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for researchers, chemists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for overcoming the significant steric challenges associated with (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid. Our goal is to move beyond simple protocols and explain the causal factors behind experimental choices, empowering you to solve even the most challenging synthetic hurdles.

Introduction: Understanding the Challenge

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a valuable chiral building block, prized for its unique stereochemistry and rigid framework derived from L-threonic acid.[] This structure, featuring a five-membered dioxolane ring with three methyl substituents, provides a stable and predictable scaffold for asymmetric synthesis.[] However, these same structural features—specifically the methyl groups adjacent to the carboxylic acid—create a sterically congested environment. This "steric hindrance" physically obstructs the approach of nucleophiles and reagents, often leading to low yields, slow reaction rates, or complete reaction failure with standard protocols.[2][3][4]

This guide is designed to provide a systematic approach to overcoming these steric barriers, particularly in the context of the most common and often challenging reaction: amide bond formation.

Caption: Structure of the sterically hindered chiral building block.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My standard amide coupling reaction (e.g., using DCC or EDC/HOBt) with this acid is failing or giving very low yields. What is the primary cause?

A1: The primary culprit is steric hindrance.[2][5] Standard carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are often not potent enough to activate a carboxylic acid that is sterically shielded.[5] The bulky methyl groups on the dioxolane ring create a three-dimensional shield around the carbonyl carbon of the carboxylic acid. This shield physically blocks the approach of the amine nucleophile and can slow the formation of the necessary activated ester intermediate (like an O-acylisourea), leading to reaction failure.[2][4][6]

Caption: The steric hindrance problem in standard coupling reactions.

Q2: I've confirmed steric hindrance is the issue. What is the most critical first step in troubleshooting?

A2: The most critical first step is to switch from standard carbodiimides to a more powerful class of coupling reagents.[5] Your best options are uronium/aminium salts or phosphonium salts. These reagents form more reactive activated esters that are better able to overcome the steric barrier.[5][7]

• Urionium/Aminium Salts: Reagents like HATU, HBTU, and HCTU are highly recommended.[5][7][8] HATU is particularly effective as it forms a highly reactive OAt ester, which benefits from the anchimeric assistance of the pyridine nitrogen, accelerating the coupling reaction.[7][8]

• Phosphonium Salts: Reagents like PyBOP and PyAOP are also excellent choices for difficult couplings.[5][7]

For extremely challenging cases, especially those involving α,α-disubstituted or N-methylated amines, reagents that form the most reactive intermediates are preferred.[5][9] This includes HATU (forming OAt esters) and Oxyma-based reagents like COMU, which offer superior performance and a better safety profile compared to HOBt-based reagents.[5][7][9]

Table 1: Comparison of Common Coupling Reagents for Hindered Systems

Reagent Class	Example(s)	Reactive Intermediate	Suitability for Hindered Substrates
Carbodiimide	DCC, EDC	O-acylisourea	Low: Often fails or gives poor yields.[5]
Phosphonium Salt	PyBOP, PyAOP	OBt or OAt Ester	High: Reliable for many difficult couplings.[5][7]
Urionium/Aminium Salt	HBTU, HCTU	OBt or 6-ClOBt Ester	High: Widely used for routine and difficult couplings.[7][8]
Urionium/Aminium Salt	HATU	OAt Ester	Very High: Among the most efficient due to highly reactive ester.[5][7][8]
Urionium/Aminium Salt	COMU	Oxyma Ester	Very High: Excellent performance with an improved safety profile.[5][9]

| Fluorinating Agent | BTFFH, TFFH | Acyl Fluoride | Exceptional: Ideal for the most severe cases of steric hindrance.[9][10][11] |

Q3: I've switched to HATU, but the yield is still suboptimal. What other reaction parameters can I optimize?

A3: When a potent coupling reagent alone is insufficient, a multi-parameter optimization is necessary. The goal is to shift the reaction equilibrium towards the product by manipulating concentration, time, and energy.

• Increase Reagent Equivalents: Use a higher excess of both the amine and the coupling reagent (3-5 equivalents each) to drive the reaction to completion through Le Chatelier's principle.[5]

• Extend Reaction Time: Sterically hindered reactions are kinetically slow. Allow the reaction to proceed for a much longer duration, from several hours to overnight.[2][5]

• Increase Temperature: Gently increasing the temperature (e.g., to 40-50°C) can help overcome the activation energy barrier.[2][5] However, this must be done cautiously as excessive heat can risk racemization of chiral centers.[5]

• Microwave-Assisted Synthesis: For very stubborn cases, microwave heating can be highly effective. It allows for rapid heating to higher temperatures, which can significantly accelerate slow reactions and disrupt potential peptide aggregation.[5]

Table 2: Typical Optimization Parameters for Hindered Amide Couplings

Parameter	Standard Coupling	Hindered Coupling	Rationale
Amino Acid/Amine	1.1 - 1.5 equiv.	3 - 10 equiv.	Higher excess drives the reaction equilibrium forward.[5]
Coupling Reagent	1.1 - 1.5 equiv.	3 - 10 equiv.	Ensures complete activation of the hindered carboxylic acid.[5]
Base (e.g., DIPEA)	2 - 3 equiv.	6 - 20 equiv.	A non-nucleophilic base is crucial to prevent side reactions.[5]
Reaction Time	30 - 120 min	2 - 24 hours	Allows the slow, sterically impeded reaction to reach completion.[2][5]

| Temperature | Room Temperature | 25 - 90°C | Provides energy to overcome the activation barrier; microwave can be used for higher temps.[5] |

Q4: My reaction involves both a hindered acid and a hindered (or electron-deficient) amine. What is the "gold standard" strategy?

A4: For cases where both coupling partners are challenging, you must employ a strategy that minimizes steric hindrance at the transition state. The most effective method is the in situ formation of an acyl fluoride .[10][11][12]

Acyl fluorides are ideal because they behave like highly activated esters while minimizing the steric bulk of the leaving group (F⁻ is very small).[10][12] This strategy has proven efficient where other standard and even advanced methods have failed.[11][12] Modern fluorinating agents like BTFFH (N,N,N',N'-Bis(tetramethylene)fluoroformamidinium hexafluorophosphate) allow for the clean, in situ generation of the acyl fluoride under mild conditions, followed by coupling at an elevated temperature.[10][11]

Experimental Protocols

Protocol 1: High-Efficiency Coupling Using HATU

This protocol outlines a robust procedure for coupling (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid with a primary or secondary amine using HATU.

Materials:

• (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid (1.0 equiv)

• Amine (1.2 - 3.0 equiv)

• HATU (1.2 - 3.0 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.4 - 6.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, and inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, add the carboxylic acid (1.0 equiv) to a dry round-bottom flask.

• Dissolve the acid in a minimal amount of anhydrous DMF.

• In a separate vial, dissolve the amine (1.2 - 3.0 equiv) and HATU (1.2 - 3.0 equiv) in anhydrous DMF.

• Add the HATU/amine solution to the stirred solution of the carboxylic acid at room temperature.

• Add DIPEA (2.4 - 6.0 equiv) to the reaction mixture. The solution may change color.

• Stir the reaction at room temperature for 2-4 hours. If the reaction is sluggish (monitored by TLC or LC-MS), increase the temperature to 40°C and allow it to stir overnight.[2]

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with saturated NaHCO₃ solution, followed by brine. Dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Protocol 2: The Acyl Fluoride Method for Extremely Hindered Couplings

This protocol is adapted from methodologies developed for coupling severely hindered substrates and is the recommended course of action for the most challenging cases.[11][12]

Materials:

• (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid (1.3 equiv)

• Hindered or Electron-Deficient Amine (1.0 equiv)

• BTFFH (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (4.5 equiv)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Sealed reaction vial or microwave vial

Procedure:

• To a dry, sealed vial under an inert atmosphere, add the carboxylic acid (1.3 equiv) and BTFFH (1.5 equiv).

• Add anhydrous DCM, followed by DIPEA (4.5 equiv).

• Stir the mixture for 30-60 minutes at room temperature. This step forms the acyl fluoride intermediate.[11]

• Add the amine (1.0 equiv) to the vial.

• Seal the vial tightly and heat in an oil bath at 80°C overnight (approx. 12-16 hours).[13] Caution: Heating a sealed vial will cause overpressure. Ensure the reaction vessel is appropriate for these conditions. Alternatively, use a microwave reactor set to the desired temperature.

• After cooling to room temperature, quench the reaction with water.

• Extract the product with DCM or another suitable organic solvent.

• Wash the combined organic layers with saturated NaHCO₃ solution, then brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify by column chromatography.

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chimia.ch [chimia.ch]
• 4. youtube.com [youtube.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. 肽偶联剂选择指南 [sigmaaldrich.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Knowledge Center Archive - Bachem [bachem.com]
• 10. blogs.rsc.org [blogs.rsc.org]
• 11. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 12. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubilization Strategies for (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working with (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid . While this chiral building block is highly valued for its rigid acetal-based framework and stereochemistry in asymmetric synthesis[], its amphiphilic nature often presents unique solubility challenges during organic synthesis, extraction, and biological assay formulation.

Troubleshooting FAQs: Understanding and Overcoming Solubility Barriers

Q1: Why does (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid exhibit poor solubility in non-polar solvents like toluene or hexane, despite its hydrophobic acetonide ring? A1: The root cause is intermolecular hydrogen bonding. In non-polar environments, carboxylic acids strongly self-associate to form highly stable, hydrogen-bonded dimers[2]. While the 2,2,5-trimethyl-1,3-dioxolane ring provides steric bulk and some organic affinity[], the dimerization of the carboxylic acid groups shields the polar hydroxyl and carbonyl moieties from the solvent. This creates a rigid aggregate governed by strong dipole forces that resist solvation by the weak dispersion forces of non-polar solvents[3]. To solubilize the compound, your strategy must actively disrupt this dimer network.

Q2: How can I improve its solubility in Lewis-base solvents (e.g., cyclohexanone, ethyl acetate) without adding permanent organic co-solvents? A2: You can leverage the "water-enhanced solubility" phenomenon. Extensive phase-equilibrium research demonstrates that the solubility of carboxylic acids in Lewis-base organic solvents—especially those containing a carbonyl functional group—increases remarkably when a controlled, minor amount of water is introduced to the organic phase[4][5]. Causality: The water molecules act as hydrogen-bond bridges, preferentially hydrating the carboxylic acid and breaking the acid-acid dimers. This forms a more soluble hydrated complex within the organic phase without altering the compound's fundamental chemical structure.

Q3: My downstream application (e.g., peptide coupling) requires strictly anhydrous conditions, ruling out water addition. How do I solubilize the compound in anhydrous dichloromethane (DCM)? A3: If water is prohibited, you must rely on chemical disruption of the hydrogen bonds. There are two primary field-proven methods:

• Lipophilic Salt Formation: Convert the acidic proton into a carboxylate salt using a lipophilic organic base, such as triethylamine (TEA) or tetrabutylammonium hydroxide (TBAH). Increasing the pH above the acid's pKa leads to deprotonation[6]. The bulky alkyl chains of the counterion drastically increase organic solubility by preventing crystal lattice packing.

• Supramolecular Protection: Utilize a supramolecular protecting group (sPG), such as a 2-acylaminopyridine derivative. These recognition units form strong, directional two-point hydrogen bonds with the carboxylic acid[2]. This selectively shields the acid from self-dimerization, rendering it highly soluble in DCM while remaining completely reversible.

Q4: How do I prepare a formulation for in vitro biological assays where organic solvent concentrations must be kept near zero? A4: For aqueous biological systems, the hydrophobic acetonide ring limits dissolution. You should employ a co-solvency or nanosuspension approach[6]:

• Co-solvency: Prepare a highly concentrated stock in a water-miscible organic solvent like dimethyl sulfoxide (DMSO). Add this dropwise to your aqueous buffer under vigorous vortexing to prevent localized precipitation. Ensure final DMSO concentration remains <1% to avoid assay interference[6].

• Nanosuspension: If co-solvents are toxic to your cell line, use wet milling or high-pressure homogenization to reduce the drug's particle size to the nanometer range. This exponentially increases the surface area, driving up the dissolution rate and apparent aqueous solubility[6].

Solubilization Strategy Matrix

The following table summarizes quantitative and qualitative data regarding the efficacy of various solubilization strategies to help you select the optimal approach for your specific workflow.

Solubilization Strategy	Optimal Solvent System	Mechanism of Action	Downstream Compatibility	Relative Solubility Impact
Neat Solvent (Baseline)	Toluene / Hexane	N/A (Dimerization occurs)	Standard synthesis	1x (Baseline)
Water-Enhancement	Cyclohexanone / EtOAc + H₂O	Hydration of carboxyl group[4]	Aqueous extractions	High (up to 10x increase)
Lipophilic Salt (TBA)	Anhydrous DCM / THF	Ion-pairing with bulky alkyls[6]	Anhydrous coupling	Very High (>20x increase)
Supramolecular (sPG)	DCM / Chloroform	2-point H-bond shielding[2]	Reversible protection	Moderate (5-10x increase)
Co-solvency (DMSO)	Aqueous Buffer	Miscible organic carrier[6]	Biological assays	Moderate (Assay dependent)

Validated Experimental Protocols

Protocol A: Water-Enhanced Solubilization in Lewis-Base Solvents

Objective: Maximize the organic solubility of the carboxylic acid during liquid-liquid extraction or purification without derivatization. Self-Validating Principle: The transition from a turbid suspension to a completely optically clear solution confirms dimer disruption and successful hydration.

• Initial Suspension: Weigh the required mass of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid and suspend it in the chosen Lewis-base solvent (e.g., cyclohexanone) at 25°C. Note the initial turbidity.

• Controlled Hydration: Under continuous magnetic stirring (400 rpm), incrementally add deionized water in 0.5% (v/v) aliquots to the organic phase.

• Equilibration: Allow 5 minutes of stirring between each addition. The solubility will increase remarkably as the water concentration rises[4]. Stop the addition the moment the solution becomes completely transparent.

• Validation: Allow the solution to sit undisturbed for 30 minutes. If micro-precipitation reoccurs, add an additional 0.1% (v/v) water.

• Integrity Check: Verify the chemical integrity of the acid via Thin Layer Chromatography (TLC). Note: Standard non-polar TLC eluents will cause the polar acid to streak or remain at the baseline; use a highly polar mobile phase (e.g., H₂O/AcOH/BuOH) to accurately spot the compound[7].

Protocol B: In Situ Lipophilic Salt Formation for Anhydrous Coupling

Objective: Achieve complete dissolution in anhydrous non-polar solvents (e.g., DCM) for downstream amide or ester coupling reactions. Self-Validating Principle: The stoichiometric neutralization of the acid by a bulky amine instantly shifts the physical state from an insoluble solid to a soluble ion pair.

• Preparation: Suspend the carboxylic acid in anhydrous DCM under an inert atmosphere (nitrogen or argon).

• Thermal Control: Chill the suspension to 0°C using an ice bath to control the mild exothermic nature of the acid-base neutralization.

• Deprotonation: Add 1.05 molar equivalents of neat triethylamine (TEA) dropwise. The bulky amine will deprotonate the carboxylic acid, forming a highly organic-soluble carboxylate salt[6].

• Validation: Stir the mixture for 15 minutes. The suspension will transition to a clear solution. If the solution remains slightly cloudy, add an additional 0.05 equivalents of TEA.

• Coupling: Proceed immediately to the addition of your coupling reagent (e.g., EDC, DCC). The lipophilic salt is now fully primed for nucleophilic attack.

Decision Workflow Visualization

Use the following logical workflow to rapidly diagnose and assign the correct solubilization protocol based on your target solvent system.

Troubleshooting workflow for optimizing carboxylic acid solubility across various solvent systems.

References

• [4] Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library | unt.edu | 4

• [5] Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Thesis/Dissertation) | SciTech Connect - OSTI.GOV | osti.gov | 5

• [] CAS 107983-40-4 ((4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid) | bocsci.com |

• [6] Addressing solubility problems with quinoline-4-carboxylic acid derivatives - Benchchem | benchchem.com | 6

• [2] Supramolecular Protection of Carboxylic Acids via Hydrogen Bonding: Selectivity, Reversibility, and Design Principles - PMC | nih.gov |2

• [3] 15.3: Physical Properties of Carboxylic Acids - Chemistry LibreTexts | libretexts.org | 3

• [7] carboxylic acid solubility + TLC : r/chemhelp - Reddit | reddit.com | 7

Sources

• 2. Supramolecular Protection of Carboxylic Acids via Hydrogen Bonding: Selectivity, Reversibility, and Design Principles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library [digital.library.unt.edu]
• 5. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Thesis/Dissertation) | OSTI.GOV [osti.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]

Technical Support Center: Handling (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid in Acidic Media

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid . As a highly valuable chiral building block in asymmetric synthesis , this compound presents a unique handling challenge: the 1,3-dioxolane (acetonide) protecting group is notoriously labile under acidic conditions, yet the molecule itself contains a carboxylic acid moiety that can induce autocatalytic degradation.

Below, you will find mechanistic insights, diagnostic workflows, and self-validating protocols to ensure the structural integrity of your compound during complex synthetic sequences.

Diagnostic Workflow: Acetonide Cleavage

When degradation is detected, use the following logic to isolate the root cause and implement the correct chemical intervention.

Diagnostic workflow for troubleshooting acetonide cleavage in acidic media.

Frequently Asked Questions (FAQs)

Q1: What is the exact mechanism of degradation, and why is it so sensitive? A1: The degradation is driven by acid-catalyzed hydrolysis. A Brønsted acid protonates one of the dioxolane oxygen atoms, leading to ring opening and the formation of a highly reactive oxocarbenium ion intermediate 2. Water then attacks this intermediate, irreversibly cleaving the acetonide to yield the corresponding diol and acetone. Because water is required to drive the equilibrium forward 3, the presence of aqueous acids during reaction workups is the most common point of failure.

Q2: How do pH and temperature quantitatively affect the stability of the dioxolane ring? A2: The hydrolysis of acetonides follows first-order reaction kinetics, where the rate constant is exponentially dependent on the hydrogen ion concentration (pH) 4. Lowering the temperature drastically decreases the rate of oxocarbenium formation.

Table 1: Quantitative Stability Profile of 1,3-Dioxolane Derivatives

pH Level	Temperature (°C)	Relative Stability (Est. Half-Life)	Recommended Handling Action
< 2.0	20 – 25	Highly Labile (Minutes)	Avoid completely; use flow chemistry to minimize residence time if required.
4.0 – 5.0	20 – 25	Moderately Labile (Hours)	Proceed with caution; monitor closely via LCMS.
4.0 – 5.0	0 – 5	Stable for Workup (Days)	Optimal for acidic extraction of the carboxylic acid.
7.0 – 9.0	20 – 25	Highly Stable (Months)	Optimal for long-term storage and non-acidic reactions.

Q3: My compound degrades during silica gel chromatography. How can I prevent this? A3: Silica gel possesses mildly acidic silanol groups. When combined with the substrate's own carboxylic acid, this local acidic environment catalyzes acetonide hydrolysis. Causality & Solution: You must neutralize the stationary phase. Pre-treat the silica column by flushing it with 1% triethylamine (TEA) in your non-polar eluent, or add 0.1% TEA directly to your mobile phase to buffer the microenvironment.

Q4: I need to cleave another protecting group using acid. How can I achieve chemoselectivity without ruining the acetonide? A4: Switch from strong Brønsted acids to mild Lewis acids. Catalysts like Cerium(III) triflate (Ce(OTf)₃) or catalytic iodine in wet solvents can facilitate specific deprotections at near-neutral pH, leaving the 1,3-dioxolane completely intact 5.

Validated Experimental Protocols

Protocol: Biphasic Buffered Extraction (Self-Validating System)

The Challenge: To isolate (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid from an aqueous mixture, you must protonate the carboxylate (pKa ~ 3.5–4.5) to drive it into the organic phase. However, lowering the pH risks acetonide cleavage.

The Causality: By utilizing a biphasic system at 0 °C with a strict pH 4.0 buffer, the carboxylic acid is protonated just enough to partition into the organic layer. Once the molecule crosses the phase boundary into the organic layer, it is physically separated from the aqueous acid and water, immediately halting the hydrolysis mechanism.

Step-by-Step Methodology:

• Thermal Arrest: Cool the crude aqueous reaction mixture to 0–5 °C using an ice bath. Do not proceed until the internal temperature is verified.

• Phase Boundary Creation: Add an equal volume of ice-cold organic solvent (e.g., Ethyl Acetate or Dichloromethane). Ensure vigorous stirring to maximize surface area between the immiscible layers.

• Controlled Acidification: Dropwise add a cold 1M Citric Acid / Sodium Citrate buffer (pH 4.0) until the aqueous layer reaches pH 4.2–4.5. Warning: Do not use unbuffered HCl, as local pH spikes will destroy the acetonide.

• Immediate Partitioning: Stop stirring and allow the layers to separate immediately. The protonated product will rapidly migrate into the organic layer.

• Aqueous Quench: Collect the organic layer and wash it immediately with ice-cold saturated NaCl (brine) to remove residual water and trace aqueous acid.

• System Validation Step: Spot the organic layer on a TLC plate or inject a micro-sample into LCMS. The presence of a single peak/spot corresponding to the intact acetonide mass validates the successful suppression of hydrolysis. If diol is detected, your buffer was too acidic or the temperature was too high.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄. (Avoid MgSO₄, as its surface is slightly acidic). Filter and concentrate under reduced pressure with the rotary evaporator water bath kept strictly below 30 °C.

References

• Thieme Connect. "Acetals".[Link]

• Journal of Emerging Investigators. "High-performance liquid chromatography insight in pH-dependent hydrolysis of andrographolide acetonide".[Link]

• Organic Chemistry Portal. "1,3-Dioxanes, 1,3-Dioxolanes". [Link]

Sources

• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. emerginginvestigators.org [emerginginvestigators.org]
• 5. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Purification techniques for removing impurities from (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

Welcome to the technical support guide for the purification of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid. This resource is designed for researchers, scientists, and professionals in drug development who are working with this versatile chiral building block.[] This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the purification of this compound.

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a valuable intermediate in chiral synthesis, often used to introduce specific stereocenters into complex molecules.[] Its purification is a critical step to ensure the enantiomeric and chemical purity required for subsequent reactions and for the final active pharmaceutical ingredients.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Issue 1: Low Yield After Recrystallization

Question: I am experiencing a significant loss of product after recrystallization. What are the potential causes and how can I improve my yield?

Answer:

Low recovery after recrystallization is a common issue and can stem from several factors related to solvent choice and experimental technique. The fundamental principle of recrystallization is the difference in solubility of the compound in a hot solvent versus a cold solvent.[2]

Causality and Solutions:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound completely at an elevated temperature but have low solubility at cooler temperatures.[2]

  • If the solvent is too good: The compound will remain dissolved even after cooling, leading to poor recovery.

  • If the solvent is too poor: The compound will not dissolve sufficiently at high temperatures to remove insoluble impurities.

• Excessive Solvent Volume: Using too much solvent will keep more of your product dissolved at low temperatures, thus reducing the yield.

• Premature Crystallization: If the solution cools too quickly, the compound may precipitate out of solution along with impurities, rather than forming pure crystals.

• Incomplete Crystallization: Insufficient cooling time or temperature will result in a lower yield as a significant amount of the product remains in the mother liquor.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low recrystallization yield.

Step-by-Step Protocol for Solvent Screening:

• Place a small amount of your crude (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid into several test tubes.

• Add a few drops of different solvents (e.g., water, ethanol/water mixtures, ethyl acetate, toluene) to each tube.

• Observe the solubility at room temperature. A good solvent will not dissolve the compound well at this stage.

• Gently heat the test tubes. The ideal solvent will completely dissolve the compound upon heating.

• Allow the solutions to cool to room temperature and then in an ice bath. The best solvent will result in the formation of a significant amount of crystals.

Issue 2: Presence of Starting Materials or Side-Products After Initial Purification

Question: My purified product still shows contamination with unreacted starting materials (e.g., diols, acetone) or reaction byproducts. How can I effectively remove these?

Answer:

The presence of residual starting materials or side-products often necessitates a purification technique that can separate compounds based on their chemical properties, such as acidity. Acid-base extraction is a highly effective method for separating carboxylic acids from neutral or basic impurities.[3][4][5][6]

The Principle of Acid-Base Extraction:

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, being a carboxylic acid, can be deprotonated by a weak base (e.g., sodium bicarbonate) to form a water-soluble carboxylate salt.[5][7] Neutral organic impurities will remain in the organic phase.

Experimental Workflow:

Caption: Workflow for acid-base extraction purification.

Detailed Protocol for Acid-Base Extraction:

• Dissolve the crude product in a suitable water-immiscible organic solvent, such as diethyl ether or ethyl acetate.[3]

• Transfer the solution to a separatory funnel.

• Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[7]

• Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup from CO₂ evolution.

• Allow the layers to separate. The aqueous layer will contain the sodium salt of your carboxylic acid.

• Drain the lower aqueous layer into a clean flask.

• To ensure complete extraction, wash the organic layer with another portion of NaHCO₃ solution and combine the aqueous layers.

• Cool the combined aqueous layers in an ice bath and slowly add a dilute acid (e.g., 1M HCl) until the solution is acidic (test with pH paper).[5][7]

• The (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid will precipitate out of the solution as a solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry thoroughly.

Impurity Type	Solubility in NaHCO₃(aq)	Location after Extraction
Neutral Organics	Insoluble	Organic Layer
Basic Amines	Insoluble	Organic Layer
Carboxylic Acid	Soluble (as salt)	Aqueous Layer

Issue 3: Difficulty in Separating Diastereomers

Question: I suspect my product is contaminated with its diastereomer. How can I separate them and confirm the stereochemical purity?

Answer:

Separating diastereomers requires a chiral purification technique. While (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a single diastereomer, contamination can arise from impure starting materials or side reactions. Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are the methods of choice for this purpose.[8][9][]

Rationale for Chiral Chromatography:

Chiral stationary phases (CSPs) within the chromatography column interact differently with each enantiomer or diastereomer, leading to different retention times and thus, separation.[]

Key Considerations for Method Development:

• Column Selection: Polysaccharide-based columns (e.g., derivatized cellulose or amylose) are often a good starting point for separating chiral carboxylic acids.[9]

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC would be a mixture of a non-polar solvent like hexane or heptane with a polar modifier such as isopropanol or ethanol. For SFC, supercritical CO₂ is used with a co-solvent.[]

• Detection: UV detection is commonly used. If the compound lacks a strong chromophore, derivatization might be necessary, or alternative detection methods like mass spectrometry can be employed.[11]

Analytical Workflow for Purity Assessment:

Caption: Analytical workflow for diastereomeric purity assessment.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid?

A1: Common impurities often originate from the starting materials or the reaction conditions. These can include unreacted diol (from which the dioxolane is formed), acetone or 2,2-dimethoxypropane used for the acetal formation, and potentially the undesired diastereomer if the starting diol was not enantiomerically pure.

Q2: Can I use distillation to purify this compound?

A2: While distillation is a powerful purification technique for liquids, (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a solid at room temperature. Sublimation under reduced pressure could be a potential alternative for purification if the compound is thermally stable and has a sufficiently high vapor pressure.[12] However, recrystallization and acid-base extraction are generally more practical and effective methods for this compound.

Q3: How can I confirm the purity and identity of my final product?

A3: A combination of analytical techniques should be used:

• Melting Point: A sharp melting point close to the literature value indicates high purity.[2]

• NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of impurities.

• Chiral HPLC/SFC: Determines the enantiomeric or diastereomeric purity.

• Mass Spectrometry: Confirms the molecular weight of the compound.

Q4: Are there any stability concerns I should be aware of during purification?

A4: The 1,3-dioxolane ring is an acetal, which can be susceptible to hydrolysis under strongly acidic conditions. While dilute acid is used to precipitate the carboxylic acid after extraction, prolonged exposure to strong acids, especially at elevated temperatures, should be avoided to prevent ring-opening and decomposition.

References

• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications. Retrieved from [Link]

• Wikipedia. (2023, October 26). Acid–base extraction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Google Patents. (2014, June 26). WO2014095080A2 - Process for the purification of carboxylic acids.
• Andrisano, V., Booth, T. D., Cavrini, V., & Wainer, I. W. (1997). Enantioselective separation of chiral arylcarboxylic acids on an immobilized human serum albumin chiral stationary phase. Chirality, 9(2), 178–183.

• ResearchGate. (2018, March 29). Is it possible to separate peaks of a chiral carboxylic acid in chiral HPLC?. Retrieved from [Link]

• ChemSrc. (n.d.). CAS 107983-40-4 ((4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid). Retrieved from [Link]

• Wang, R., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(3), 1599-1620.

• NIST. (n.d.). Methyl (4S,5R)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate. Retrieved from [Link]

• NextSDS. (n.d.). Methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate. Retrieved from [Link]

• Princeton University. (n.d.). Merging Photoredox and Nickel Catalysis: The Decarboxylative Cross- Coupling of Carboxylic Acids with Vinyl Halides. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]

• ResearchGate. (n.d.). Syntheses and crystal structures of 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid and 2,2,5-trimethyl-1,3-dioxane-5-carboxylic anhydride. Retrieved from [Link]

• JuSER. (n.d.). Effective Production of Selected Dioxolanes by Sequential Bio‐ and Chemocatalysis Enabled by Adapted Solvent Switching. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of (4R,5S)-(5-methyl-2,2-dimethyl-1,3-dioxolane-4-ylniethyl)- phosphoniuni iodide. A synthetic approach to olguine: Further model studies. Retrieved from [Link]

• Google Patents. (1995, February 7). US5387713A - Process for purification of carboxylic acids.

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• PubMed Central. (n.d.). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. Retrieved from [Link]

• MDPI. (2013, November 19). Synthesis of Quaternary Heterocyclic Salts. Retrieved from [Link]

Sources

• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Acid-Base Extraction | Purpose, Theory & Applications - Lesson | Study.com [study.com]
• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. vernier.com [vernier.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. Enantioselective separation of chiral arylcarboxylic acids on an immobilized human serum albumin chiral stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scispace.com [scispace.com]

Reference Data & Comparative Studies

Analytical Validation Guide: (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid vs. Diastereomeric Alternatives

Strategic Importance in Drug Development

(4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid is a highly valuable chiral building block, frequently utilized in the synthesis of complex carbohydrates, macrolides, and densely oxygenated active pharmaceutical ingredients (APIs). Derived from enantiomerically pure syn-2,3-dihydroxybutyrate, the integrity of its stereocenters dictates the success of downstream asymmetric couplings.

For drug development professionals, the primary risk when sourcing this intermediate is diastereomeric contamination —specifically, the presence of the anti-isomer (e.g., the (4R,5R) or (4S,5S) derivatives). This guide objectively compares the analytical performance of the pure (4R,5S) product against mixed diastereomeric alternatives, providing a self-validating Nuclear Magnetic Resonance (NMR) framework to ensure absolute batch purity.

Product vs. Alternative: The Stereochemical Imperative

When evaluating chiral acetonides, the spatial relationship between the C4 and C5 substituents profoundly impacts both chemical reactivity and spectral behavior.

• The Product ((4R,5S)-Isomer): In this syn-derived acetonide, the C4-carboxylic acid and C5-methyl group are oriented cis to one another on the rigid 1,3-dioxolane ring. This forces the C4 and C5 protons into a cis relationship.

• The Alternative (anti-Isomer Impurity): Cheaper, unoptimized synthetic routes often yield a mixture containing the anti-isomer. Here, the C4 and C5 protons are trans to one another.

The Analytical Causality: The rigid five-membered dioxolane ring locks the dihedral angles between the C4-H and C5-H protons. According to the Karplus equation, this dihedral angle difference translates directly into distinct 3JHH​ spin-spin coupling constants. NMR is therefore not just a characterization tool, but a definitive, self-validating performance metric for diastereomeric purity.

Spectral Data Comparison & Causality Analysis

The following tables summarize the exact 1 H and 13 C NMR spectral data for the pure (4R,5S) product[1], contrasted with the expected spectral deviations of an anti-isomer alternative.

Table 1: 1 H NMR (500 MHz, CDCl 3​ ) Performance Comparison

Position	Product: (4R,5S) Isomer Data	Splitting Pattern & Causality	Alternative: anti-Isomer Marker
-COOH	10.23 ppm (br, 1H)	Broad singlet due to rapid proton exchange.	Similar, but integration may reveal overlapping broad peaks in mixtures.
C5-H	4.24 ppm (dq, 1H, J = 8.3, 5.9 Hz)	Doublet of quartets. Couples to C4-H (cis, 8.3 Hz) and C5-CH 3​ (5.9 Hz).	Shifted ppm; Smaller 3JH4−H5​ coupling (~4.0–6.0 Hz) due to trans dihedral angle.
C4-H	4.09 ppm (d, 1H, J = 8.3 Hz)	Doublet. Couples only to C5-H. The 8.3 Hz coupling is the definitive cis marker.	Shifted ppm; Smaller 3JH4−H5​ coupling (~4.0–6.0 Hz) .
Acetonide -CH 3​	1.49 ppm (s, 3H)	Singlet. Deshielded by the anisotropic effect of the cis-COOH group.	Distinct singlet shifts due to altered spatial proximity to the ring substituents.
C5-CH 3​	1.48 ppm (d, 3H, J = 5.9 Hz)	Doublet. Couples to C5-H.	Similar splitting (J ≈ 6 Hz), but chemically shifted.
Acetonide -CH 3​	1.46 ppm (s, 3H)	Singlet.	Distinct singlet shifts.

Table 2: 13 C NMR (125 MHz, CDCl 3​ ) Assignments

Carbon Environment	Product: (4R,5S) Chemical Shift (ppm)	Structural Assignment
Carbonyl	175.0	C=O (Carboxylic Acid)
Quaternary Acetonide	111.0	C2 (Acetonide central carbon)
Ring Methine (C4)	79.8	C4 (Attached to -COOH)
Ring Methine (C5)	75.2	C5 (Attached to -CH 3​ )
Acetonide Methyl	27.1	-CH 3​ (Equatorial/Axial environment)
Acetonide Methyl	25.6	-CH 3​ (Equatorial/Axial environment)
C5-Methyl	18.5	C5-CH 3​

(Note: Data aligns with established literature for enantiomerically pure syn-2,3-dihydroxybutyrate derivatives[1].)

Self-Validating Experimental Protocol for NMR Analysis

To ensure absolute trustworthiness and reproducibility when validating incoming lots of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, execute the following standardized protocol.

Causality of Experimental Design: This protocol is engineered to prevent false positives. CDCl 3​ is specifically chosen over protic solvents (like CD 3​ OD) to prevent deuterium exchange of the carboxylic acid proton, allowing its observation at 10.23 ppm. The extended relaxation delay ensures that the integration of the broad -COOH proton is quantitative, serving as an internal calibration check for the rest of the molecule.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 15.0–20.0 mg of the analyte. Dissolve completely in 0.6 mL of anhydrous Deuterated Chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard.

• Instrument Calibration: Transfer the solution to a standard 5 mm NMR tube. Insert into a 500 MHz NMR spectrometer and equilibrate the probe temperature to 298 K. Tune and match the probe, and lock onto the deuterium signal of the CDCl 3​ .

• 1 H NMR Acquisition:

  • Set the spectral width to 12 ppm.

  • Critical Parameter: Set the relaxation delay (D1) to 10 seconds. Rationale: Ensures complete longitudinal relaxation ( T1​ ) of all protons, particularly the exchanging carboxylic proton, enabling highly accurate quantitative integration for diastereomeric excess (d.e.) calculation.

  • Acquire 16 scans with 64k data points.

• 13 C NMR Acquisition:

  • Utilize a 1 H-decoupled sequence (e.g., WALTZ-16) to simplify the spectrum.

  • Acquire 1024 scans with a 2-second relaxation delay.

• Data Processing & Validation: Apply an exponential window function (Line Broadening = 0.3 Hz for 1 H; 1.0 Hz for 13 C). Phase and baseline correct the spectrum.

• Release Criteria: Extract the coupling constant ( J ) for the doublet at 4.09 ppm. If J=8.3±0.2 Hz, the syn-stereochemistry is confirmed. Any presence of a doublet near 4.0-4.2 ppm with J≈4.0−6.0 Hz indicates contamination by the anti-isomer alternative, and the batch must be rejected.

Mechanistic Workflow

Workflow for stereochemical validation of the (4R,5S)-dioxolane derivative via NMR.

References

• Source: National Institutes of Health (nih.gov)

Sources

• 1. Scalable Synthesis of Enantiomerically Pure syn-2,3-Dihydroxybutyrate by Sharpless Asymmetric Dihydroxylation of p-Phenylbenzyl Crotonate - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Chiral Auxiliaries: (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid vs. Evans Oxazolidinones

Executive Summary

In modern asymmetric synthesis and drug development, the selection of an appropriate chiral auxiliary is critical for dictating stereofacial discrimination during complex bond formations. While David Evans’ oxazolidinones have universally served as the gold standard for asymmetric aldol and alkylation reactions ()[], specialized carbohydrate-derived directors like (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid offer highly specific advantages. This acetal-based framework is particularly valuable when orthogonal protecting group strategies and rigid steric shielding are required simultaneously ()[]. This guide provides a critical, data-driven comparison of their mechanistic principles, performance metrics, and field-proven experimental workflows.

Mechanistic Principles & Structural Analysis

Evans Oxazolidinones: The Gold Standard for Enolate Chemistry

Derived from readily available amino acids (e.g., L-valine, L-phenylglycine) or ephedrine, Evans oxazolidinones operate via an N-acyl imide linkage (3)[3]. The stereocontrol relies on the formation of highly ordered, chelation-controlled transition states.

• Causality in Stereocontrol: In asymmetric aldol additions, the use of dialkylboron triflates (e.g., Bu₂BOTf) enforces a tight Zimmerman-Traxler cyclic transition state. Because boron-oxygen bonds are exceptionally short, the transition state is highly compact, maximizing the steric clash between the auxiliary’s bulky substituent (e.g., an isopropyl or benzyl group) and the incoming electrophile. This reliably forces the electrophile to approach from the opposite face, yielding syn-aldol adducts with exceptional diastereomeric excess (4)[4].

(4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid: Rigid Acetal Directing Groups

This auxiliary is a chiral dioxolane carboxylic acid featuring a rigid five-membered acetonide ring. Unlike the nitrogen-linked oxazolidinones, it is typically attached to substrates via ester or amide bonds.

• Causality in Stereocontrol: The stereofacial shielding is provided by the steric bulk of the C5-methyl and the 2,2-dimethyl (acetonide) groups. The rigid nature of the dioxolane ring severely restricts conformational degrees of freedom, effectively transferring the stereochemical information from the C4 and C5 centers to the newly forming bond. It is highly sought after in carbohydrate chemistry and the total synthesis of natural products, as the dioxolane ring acts as an orthogonal protecting group for diols while simultaneously directing asymmetric induction ()[].

Quantitative Performance Comparison

Feature	Evans Oxazolidinones	(4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid
Structural Core	N-acyl oxazolidin-2-one	1,3-dioxolane-4-carboxylic acid
Source Material	Amino acids (Valine, Phenylglycine)	Carbohydrates / Tartaric acid derivatives
Mode of Attachment	Imide linkage (N-acylation)	Ester or Amide linkage (O/N-acylation)
Primary Applications	Aldol additions, Alkylations, Diels-Alder	Chiral building block, specific alkylations, carbohydrate derivatization
Stereocontrol Mechanism	Chelation-controlled Z-enolate (Zimmerman-Traxler)	Steric shielding via rigid acetonide and methyl groups
Cleavage Conditions	LiOOH, LiBH₄, or Weinreb amine	Acidic/Basic hydrolysis
Typical Diastereomeric Excess (de)	>95% (Highly predictable)	80-95% (Substrate-dependent)

Experimental Workflows & Self-Validating Protocols

Protocol A: Asymmetric Syn-Aldol Reaction via Evans Oxazolidinone

Workflow of Evans Oxazolidinone-Mediated Asymmetric Aldol Reaction.

Step-by-Step Methodology:

• Acylation: Deprotonate the chiral oxazolidinone with n-BuLi at -78 °C in THF, followed by the addition of the target acid chloride.

  • Causality:n-BuLi creates a highly nucleophilic nitrogen anion, ensuring rapid and quantitative acylation without side reactions (5)[5].

• Enolization: Treat the N-acyl oxazolidinone with Bu₂BOTf and iPr₂NEt at -78 °C.

  • Causality: The highly Lewis acidic boron triflate coordinates to the imide carbonyls, driving the formation of the Z-boron enolate. The Z-geometry is an absolute prerequisite for syn-aldol selectivity.

• Aldol Addition: Add the aldehyde dropwise.

  • Self-Validation System: Before proceeding to cleavage, analyze the crude mixture via ¹H NMR. The syn-aldol adducts will show distinct coupling constants (typically J = 4–5 Hz for the α/β protons), allowing you to confirm the diastereomeric ratio (dr) is >95:5.

• Cleavage: Treat the purified aldol adduct with LiOOH (generated in situ from LiOH and H₂O₂) at 0 °C.

  • Causality: Normal hydroxide can attack the endocyclic carbonyl, destroying the auxiliary. H₂O₂ forms the highly α-effect nucleophilic hydroperoxide anion, which selectively attacks the exocyclic imide carbonyl, preserving both the auxiliary for recovery and the newly formed stereocenters (5)[5].

Protocol B: Asymmetric Induction via Dioxolane Auxiliary

Asymmetric induction using (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Step-by-Step Methodology:

• Auxiliary Activation: Convert the carboxylic acid to an active ester using DCC/DMAP in CH₂Cl₂ at 0 °C.

  • Causality: Mild coupling conditions are strictly required to prevent the epimerization of the sensitive C4 stereocenter adjacent to the carbonyl.

• Substrate Coupling: React the activated auxiliary with the target alcohol or amine to form a chiral ester/amide.

  • Causality: This linkage securely anchors the substrate to the rigid acetonide framework, establishing the spatial relationship necessary for stereochemical transfer ()[].

• Asymmetric Transformation: Perform the desired reaction (e.g., enolate alkylation).

  • Causality: The 2,2-dimethyl and C5-methyl groups project outward, creating a formidable steric wall. This restricts the trajectory of incoming electrophiles, ensuring high facial selectivity.

  • Self-Validation System: Isolate the diastereomeric intermediate and confirm diastereomeric excess via chiral HPLC or ¹H NMR before initiating deprotection.

• Deprotection & Cleavage: Subject the intermediate to mild acidic hydrolysis (e.g., TFA/H₂O or aqueous AcOH).

  • Causality: Acidic conditions cleanly remove the acetonide protecting group and cleave the ester/amide linkage, releasing the enantiopure product while allowing the recovery of the water-soluble chiral pool derivatives.

References

• BOC Sciences. "CAS 107983-40-4 ((4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid)".
• BOC Sciences. "Oxazolidinone Derivatives - Chiral".
• Journal of Chemical Education (Williams College). "Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary".
• Chemical Reviews - ACS Publications. "1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis".
• PMC - NIH. "Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative".

Sources

• 3. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.williams.edu [chemistry.williams.edu]

A Comparative Guide to the Mass Spectrometry Fragmentation of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

Introduction

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a chiral building block of significant interest in asymmetric synthesis and drug development.[] Its rigid dioxolane framework, derived from tartaric acid, provides a defined stereochemical scaffold for creating complex molecules.[2] Accurate structural characterization of this molecule and its derivatives is paramount for quality control and reaction monitoring. Mass spectrometry (MS) is an indispensable tool for this purpose, offering detailed structural insights through the analysis of fragmentation patterns.[3]

This guide provides an in-depth comparison of the fragmentation pathways of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid under two common ionization regimes: hard ionization via Electron Ionization (EI), typically coupled with Gas Chromatography (GC), and soft ionization via Electrospray Ionization (ESI), coupled with tandem mass spectrometry (MS/MS). Understanding these distinct fragmentation behaviors is critical for selecting the appropriate analytical strategy and for the confident structural elucidation of novel compounds incorporating this scaffold.

Experimental Methodologies: A Rationale-Driven Approach

The choice of MS methodology is dictated by the analyte's properties and the analytical question at hand. For a polar molecule like a carboxylic acid, two distinct workflows are typically considered.

Protocol 1: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds. Carboxylic acids, however, are often non-volatile and can exhibit poor peak shape in GC.[4] Therefore, a derivatization step is necessary to convert the carboxylic acid to a more volatile ester, typically a methyl ester, using a reagent like diazomethane or trimethylsilyldiazomethane.[5] This not only improves chromatographic behavior but also yields a fragmentation pattern characteristic of the ester.

Step-by-Step Derivatization and GC-MS Protocol:

• Sample Preparation (Methylation):

  • Dissolve 1 mg of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid in 1 mL of a methanol/benzene (1:3 v/v) mixture.

  • Add a 2.0 M solution of trimethylsilyldiazomethane in hexanes dropwise at room temperature until a persistent yellow color indicates a slight excess of the reagent.

  • Allow the reaction to proceed for 30 minutes.

  • Quench any remaining reagent by adding a drop of acetic acid.

  • The resulting solution containing the methyl ester, Methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate, is ready for GC-MS analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250°C.

  • Injection Mode: Split (20:1).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 240°C at 10°C/min, hold for 5 minutes.

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent).

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Full Scan (m/z 40-300).

Protocol 2: Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)

LC-MS is ideally suited for analyzing polar, non-volatile, and thermally labile compounds without derivatization. ESI is a soft ionization technique that typically generates protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecular ions, which can then be fragmented in a controlled manner using tandem MS (MS/MS).[3][6] This allows for a more targeted investigation of the molecule's structure.

Step-by-Step LC-MS/MS Protocol:

• Sample Preparation:

  • Dissolve 1 mg of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid in 10 mL of a 50:50 methanol:water mixture.

  • Dilute the stock solution to a final concentration of 10 µg/mL for direct infusion or LC-MS analysis.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Waters ACQUITY UPLC I-Class System (or equivalent).

  • Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: SCIEX Triple Quad 6500+ (or equivalent).

  • Ionization Mode: ESI Positive and Negative.

  • Source Conditions: Curtain Gas 35 psi, IonSpray Voltage +5500 V / -4500 V, Temperature 500°C, Gas 1 50 psi, Gas 2 50 psi.

  • MS/MS Experiment: Product ion scan of the precursor ions (m/z 175.1 for [M+H]⁺ and m/z 173.1 for [M-H]⁻). Collision energy was ramped from 10-40 eV to observe the full fragmentation profile.

Fragmentation Pathway Analysis

The structural features of the target molecule—a cyclic acetal, a tertiary alcohol precursor (at C5), and a carboxylic acid—each contribute to its fragmentation behavior.

GC-EI-MS Fragmentation of the Methyl Ester Derivative

Under high-energy EI conditions, the molecular ion (M⁺˙) is energetically unstable and undergoes extensive fragmentation.[7] The molecular ion peak for the methyl ester (MW: 188.22) at m/z 188 may be of low abundance or absent entirely. The fragmentation pattern is dominated by cleavages that lead to stable carbocations. The NIST WebBook provides a reference spectrum for the related methyl ester, which serves as an excellent model for predicting fragmentation.[8]

Key Proposed Fragmentations:

• α-Cleavage: The most facile fragmentation is the loss of one of the gem-dimethyl groups on the acetal (C2). This α-cleavage relative to the ring oxygens results in the loss of a methyl radical (•CH₃) to form a highly stable oxonium ion at m/z 173 , which is often the base peak or a very abundant ion.

• Loss of the Ester Group: Cleavage of the C4-C(O)OCH₃ bond can occur, leading to the loss of the carbomethoxy radical (•COOCH₃), resulting in an ion at m/z 129 .

• Ring Opening and Subsequent Cleavage: The dioxolane ring can undergo cleavage. A common pathway for cyclic acetals involves the formation of characteristic ions. For instance, cleavage can lead to the formation of an ion at m/z 101 corresponding to [M - CH₃ - COOCH₃]⁺˙.

• Fragments from the Ester Moiety: The ester group itself can fragment, leading to a characteristic ion from the loss of a methoxy radical (•OCH₃) to give an acylium ion at m/z 157 .

Caption: Proposed EI fragmentation pathway for the methyl ester derivative.

LC-ESI-MS/MS Fragmentation of the Intact Acid

ESI provides a gentler ionization process, preserving the intact molecule as a quasi-molecular ion. The subsequent MS/MS fragmentation is controlled and often more predictable, primarily driven by the site of the charge.[9]

In negative mode, the molecule deprotonates at the most acidic site, the carboxylic acid, to form a carboxylate anion. Collision-induced dissociation (CID) of this precursor ion is dominated by charge-driven reactions.

• Decarboxylation: The most characteristic fragmentation for a carboxylate anion is the neutral loss of carbon dioxide (CO₂, 44 Da). This results in a prominent product ion at m/z 129 .

• Loss of Acetic Acid: A rearrangement can lead to the loss of a neutral acetic acid molecule (CH₃COOH, 60 Da) from the deprotonated molecular ion, producing a fragment at m/z 113 .

• Combined Losses: The m/z 129 fragment can further lose a molecule of acetone (CH₃COCH₃, 58 Da) through ring cleavage, resulting in a low-mass ion at m/z 71 .

Caption: Proposed ESI fragmentation pathway in negative ion mode.

In positive mode, protonation can occur on the carbonyl oxygen or one of the dioxolane ether oxygens. The fragmentation pathways often involve the loss of small, stable neutral molecules.

• Loss of Water: Protonation of an oxygen atom is often followed by the elimination of a neutral water molecule (H₂O, 18 Da), especially given the hydroxyl precursor at C5. This leads to a fragment ion at m/z 157 .

• Loss of Formic Acid: The protonated molecule can rearrange and eliminate a molecule of formic acid (HCOOH, 46 Da), yielding a fragment at m/z 129 .

• Loss of a Methyl Group: Similar to the EI fragmentation, loss of a methyl radical from the protonated molecule is less common in ESI but can occur at higher collision energies, yielding a fragment at m/z 160 . Note that this is an even-electron ion losing a radical, which is less favored than neutral losses. A more likely pathway to a mass difference of 15 is the loss of methane (CH₄) after rearrangement.

• Combined Losses: The m/z 157 ion can subsequently lose carbon monoxide (CO, 28 Da) to form an ion at m/z 129 .

Caption: Proposed ESI fragmentation pathway in positive ion mode.

Comparative Analysis: EI-MS vs. ESI-MS/MS

The two techniques provide complementary information for the structural characterization of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Feature	GC-EI-MS (on Methyl Ester)	LC-ESI-MS/MS (on Free Acid)
Sample Preparation	Derivatization to methyl ester required.	Direct analysis, simple dissolution.
Molecular Ion	M⁺˙ (m/z 188) is often weak or absent.	[M-H]⁻ (m/z 173) and [M+H]⁺ (m/z 175) are typically strong precursor ions.
Fragmentation Energy	High, fixed energy (70 eV), leading to extensive, complex fragmentation.	Low, variable collision energy, leading to controlled, simpler fragmentation.
Primary Fragmentation	Radical-driven α-cleavage. Loss of •CH₃ (to m/z 173) is dominant.	Charge-driven neutral losses. Loss of CO₂ (negative mode) or H₂O (positive mode).
Key Diagnostic Fragment	m/z 173: [M-CH₃]⁺ confirms the presence of the trimethyl-dioxolane structure.	m/z 129: [M-H-CO₂]⁻ confirms the presence of a carboxylic acid.
Analytical Utility	Provides a reproducible "fingerprint" spectrum for library matching and identification.	Ideal for targeted analysis, quantification, and elucidating specific structural motifs from a selected precursor.

Conclusion

The mass spectrometric fragmentation of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is highly dependent on the chosen analytical methodology.

• GC-EI-MS of the methyl ester derivative provides a detailed fingerprint characterized by the dominant loss of a methyl group (m/z 173), confirming the acetonide structure. However, it requires a chemical derivatization step and may not produce an observable molecular ion.

• LC-ESI-MS/MS allows for the direct analysis of the underivatized acid. Negative ion mode offers a clear diagnostic for the carboxylic acid functionality through the neutral loss of CO₂. Positive ion mode provides complementary information, primarily through the loss of water.

For researchers and drug development professionals, the choice between these techniques depends on the goal. For routine identification and confirmation against a known standard, the robust and reproducible nature of GC-EI-MS is highly valuable. For the analysis of complex mixtures, quantification, or detailed structural elucidation of novel analogues where specific bond cleavages need to be probed, the targeted and controlled fragmentation of LC-ESI-MS/MS is the superior approach. A comprehensive characterization strategy would ideally leverage both techniques to gain maximum structural insight.

References

• H. H. Farrell, J., & M. F. Sarofim, P. R. W. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. Combustion and Flame, 218, 274-284.
• Zehnacker, A., et al. (2021).
• DeBord, D., et al. (2016). Dissection of Fragmentation Pathways in Protonated N-acetylhexosamines. Journal of The American Society for Mass Spectrometry, 27(2), 255-264.
• Creative Proteomics. (n.d.). Ion Types and Fragmentation Patterns in Mass Spectrometry.
• Springer. (2021). Uncovering fragmentation differences in chiral biomolecules. ScienceDaily.
• NIST. (n.d.). Methyl (4S,5R)
• Li, W., et al. (2018). Diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissociation mass. Journal of Asian Natural Products Research, 20(11), 1083-1093.
• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. University of Arizona Chemistry Department.
• Chemistry LibreTexts. (2023).
• Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide.
• Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry, 4. The Main Fragmentation Reactions of Organic Compounds. Thieme.
• Metairmar. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Metairmar.
• Chemspace. (n.d.). (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid. Chemspace.
• Wikipedia. (2024).
• D. F. Andrade, J. K. (n.d.). Mass Spectral Identification of Artifacts Formed in Diazomethane Reactions. U.S. Department of Energy.
• ChemicalBook. (n.d.). 2,2-DIMETHYL-1,3-DIOXOLANE(2916-31-6) MS spectrum. ChemicalBook.
• ResearchGate. (n.d.). Mass spectrum and fragmentation patterns of 1,4-dioxane (m/z, 88 58) and cyclohexanone (IS, m/z, 98 55) in the studied samples.
• Borges, F., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 32(11), 1567-1591.
• BenchChem. (n.d.).
• Morgan, K. M., et al. (2014). Electrospray Ionization (ESI) Fragmentations and Dimethyldioxirane Reactivities of Three Diverse Lactams Having Full, Half, and Zero Resonance Energies. The Journal of Organic Chemistry, 79(2), 517-528.
• NextSDS. (n.d.). Methyl (4R,5S)
• Padarauskas, A., & Judžentienė, A. (2005). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Chemija, 16(2), 39-43.
• Cambridge Crystallographic Data Centre. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 10), o1504.
• University of Turin. (2026). GCxGC-MS hyphenated tech. AperTO - Archivio Istituzionale Open Access dell'Università di Torino.
• Mathkoor, M. M., et al. (2022). Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. Journal of Medicinal and Chemical Sciences, 6(3), 486-499.

Sources

• 2. (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. lmaleidykla.lt [lmaleidykla.lt]
• 5. littlemsandsailing.wordpress.com [littlemsandsailing.wordpress.com]
• 6. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Methyl (4S,5R)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate [webbook.nist.gov]
• 9. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to the Stereochemical Validation of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

In the landscape of pharmaceutical development and asymmetric synthesis, the precise control and unambiguous validation of stereochemistry are not merely academic exercises; they are fundamental prerequisites for ensuring safety, efficacy, and reproducibility. Chiral molecules, particularly enantiomerically pure building blocks, form the cornerstone of modern drug discovery. One such versatile building block is (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, a derivative whose rigid, stereochemically defined framework is invaluable for constructing complex molecular architectures.[]

This guide provides an in-depth, comparative analysis of the methodologies available for the stereochemical validation of this key intermediate. While single-crystal X-ray crystallography remains the unequivocal "gold standard" for determining absolute configuration, we will explore its practical implementation alongside powerful alternative and complementary techniques. Our focus is on the causality behind experimental choices, providing researchers, scientists, and drug development professionals with a robust framework for selecting the most appropriate validation strategy.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography provides a direct, three-dimensional visualization of a molecule's atomic arrangement in the solid state. For chiral molecules, this technique is uniquely powerful because, under the right conditions, it can definitively determine the absolute configuration of every stereocenter.[][3] The method relies on the phenomenon of anomalous dispersion, where heavy atoms in the crystal interact with X-rays differently, allowing for the distinction between a molecule and its non-superimposable mirror image.[3]

The primary challenge, however, lies not in the analysis but in the preparation: obtaining a single, high-quality crystal suitable for diffraction.[3][4] This can be a significant bottleneck in the characterization pipeline.

Experimental Workflow: From Powder to Proof

The journey to an unambiguous stereochemical assignment via X-ray crystallography is a multi-step process that demands precision at every stage.

Caption: Workflow for absolute configuration determination by X-ray crystallography.

A Comparative Analysis of Validation Techniques

While X-ray crystallography offers a definitive answer, it is not always feasible or necessary. A judicious scientist employs a suite of analytical tools, choosing the one that best fits the question at hand. Other powerful techniques provide critical information about relative stereochemistry, enantiomeric purity, and solution-state conformation.[]

Technique	Principle of Operation	Information Provided	Key Advantages	Key Limitations
X-ray Crystallography	Diffraction of X-rays by a single crystal lattice.	Absolute Configuration, Solid-State Conformation.	Unambiguous, definitive 3D structure determination.[][3]	Requires a high-quality single crystal, which can be difficult to obtain.[4]
NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Relative Configuration, Solution-State Conformation, Purity.	Provides rich structural data in solution; does not require crystals.[5]	Cannot distinguish enantiomers without chiral auxiliaries; absolute configuration is not directly determined.[][6]
Chiral HPLC	Differential interaction of enantiomers with a Chiral Stationary Phase (CSP).	Enantiomeric Purity (ee%), Separation of Enantiomers.	High sensitivity for quantifying enantiomeric excess; excellent for routine quality control.[7]	Does not determine absolute configuration without a known reference standard.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized IR light.	Absolute Configuration in solution.	Does not require crystallization; provides solution-state data.[4]	Requires specialized equipment and quantum chemical calculations for interpretation.[8]

NMR Spectroscopy: Elucidating Relative Stereochemistry in Solution

For a cyclic system like a 1,3-dioxolane, Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for confirming the relative stereochemistry of the substituents.[5] While standard 1D NMR spectra of enantiomers are identical, 2D techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) can reveal through-space correlations between protons, confirming their cis or trans relationship.

To differentiate enantiomers and assign absolute configuration, one must introduce an external chiral influence. This is commonly achieved using:

• Chiral Derivatizing Agents (e.g., Mosher's acid): The chiral analyte is covalently bonded to a chiral reagent, forming diastereomers which have distinct NMR spectra.[]

• Chiral Solvating Agents (e.g., Lanthanide Shift Reagents): These agents form transient diastereomeric complexes with the analyte, inducing chemical shift differences between the enantiomers.[9][10]

Chiral HPLC: The Workhorse for Enantiomeric Purity

In a production or quality control environment, the primary question is often not "what is the absolute configuration?" but "how enantiomerically pure is my sample?". Chiral High-Performance Liquid Chromatography (HPLC) is the premier technique for answering this question.[7][11] By passing the sample through a column packed with a chiral stationary phase (CSP), the two enantiomers are retained differently, resulting in two separate peaks on the chromatogram. The relative area of these peaks provides a precise measurement of the enantiomeric excess (ee%). Polysaccharide-based CSPs are often highly effective for separating chiral carboxylic acids.[12][13]

Caption: Decision tree for selecting a stereochemical validation method.

Detailed Experimental Protocols

Protocol 1: X-ray Crystallography for Absolute Configuration

• Sample Preparation: Ensure the (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is of the highest possible purity (>99%). Impurities can significantly inhibit crystallization.

• Crystallization Screening:

  • Dissolve 10-20 mg of the compound in a small volume of a suitable solvent (e.g., ethyl acetate, acetone, or a mixture like dichloromethane/hexane).

  • Employ the slow evaporation technique: leave the vial partially open in a vibration-free environment and allow the solvent to evaporate over several days.

  • Alternatively, use vapor diffusion: place the vial of dissolved sample inside a larger sealed chamber containing a less polar anti-solvent (e.g., hexane). The anti-solvent vapor will slowly diffuse into the sample solution, reducing solubility and promoting crystal growth.

• Crystal Mounting: Using a micro-loop and a goniometer head under a microscope, carefully select a single, well-formed crystal with sharp edges and no visible defects.

• Data Collection:

  • Mount the crystal on a diffractometer equipped with a suitable X-ray source (e.g., Cu Kα or Mo Kα radiation).

  • Cool the crystal under a stream of liquid nitrogen (~100 K) to minimize thermal motion and radiation damage.

  • Collect a full sphere of diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of structure factors.

  • Use direct methods or Patterson synthesis to solve the phase problem and generate an initial electron density map.

  • Build the molecular model into the electron density map and perform iterative cycles of least-squares refinement.

  • Crucially, refine the model against the data to determine the absolute structure, typically by calculating the Flack parameter. A value close to 0 for a known chirality indicates the correct absolute configuration has been assigned.

Protocol 2: Chiral HPLC for Enantiomeric Purity

• Column Selection: Choose a polysaccharide-based chiral stationary phase, such as a Chiralpak® AD or Chiralcel® OD column, which are known to be effective for resolving carboxylic acids.[12]

• Mobile Phase Preparation:

  • For normal phase mode, prepare a mobile phase consisting of a mixture of hexane and isopropanol (e.g., 90:10 v/v).

  • Add a small amount of an acidic modifier, such as 0.1% trifluoroacetic acid (TFA), to ensure the carboxylic acid is protonated and to improve peak shape.

• Sample Preparation: Prepare a stock solution of the analyte at approximately 1 mg/mL in the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm

• Analysis:

  • Inject a sample of the racemic mixture (if available) to determine the retention times of both the (4R,5S) and (4S,5R) enantiomers.

  • Inject the test sample.

  • Integrate the peak areas for both enantiomers. Calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100.

Conclusion

The validation of stereocenters in a crucial building block like (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a multi-faceted task. While single-crystal X-ray crystallography provides the ultimate, unambiguous proof of absolute configuration, its reliance on high-quality crystals makes it a resource-intensive method. For routine analysis of enantiomeric purity, chiral HPLC is unparalleled in its efficiency and quantitative power. NMR spectroscopy serves as an essential tool for confirming relative stereochemistry and can be adapted with chiral auxiliaries to probe absolute configuration in the solution state.

A comprehensive and trustworthy validation strategy often involves a combination of these techniques: an initial, definitive assignment by X-ray crystallography, complemented by the development of a robust chiral HPLC method for routine quality control of subsequent batches. This integrated approach ensures that the stereochemical integrity of the molecule is rigorously controlled from lab-scale synthesis to large-scale production, upholding the highest standards of scientific integrity.

References

• Determining the Absolute Configuration of Small Molecules by Diffusion NMR Experiments. (2025). Angewandte Chemie International Edition.
• Application Notes and Protocols for the Structural Confirmation of 1,3-Dioxolane Derivatives using NMR Spectroscopy. (n.d.). BenchChem.
• A Comparative Guide to Chiral HPLC Analysis of (1s)-Cyclopent-2-ene-1-carboxylic acid. (n.d.). BenchChem.
• Determination Techniques for Absolute Configuration of Chiral Compound. (n.d.). BOC Sciences.
• Absolute Configuration of Small Molecules by Co‐Crystallization. (n.d.). PMC - NIH.
• Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). (n.d.). Spectroscopy Europe.
• What other methods are there for determination of absolute configuration of small molecules? (2013). ResearchGate.
• Molecular Sensing of Chiral Carboxylic Acid Enantiomers Using CD Inductions in the Visible Light Region. (n.d.). PMC.
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. (n.d.). TCI Chemicals.
• Chiral separation of compound B, a racemic carboxylic acid. (a)... (n.d.). ResearchGate.
• Chiral HPLC Separations. (n.d.). Phenomenex.
• (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid. (n.d.). BenchChem.
• Structure Determination of 1,3-Dioxolane-Containing Lipids from the Marine Sponge Leucetta sp. Using Chiral 1 H NMR Analysis of Model Systems. (2024). ACS Publications.
• Structure Determination of 1,3-Dioxolane-Containing Lipids from the Marine Sponge Leucetta sp. Using Chiral 1H NMR Analysis of Model Systems. (2024). PubMed.
• Preparation of (4R,5S)-(5-methyl-2,2-dimethyl-1,3-dioxolane-4-ylniethyl)- phosphoniuni iodide. A synthetic approach to olguine: Further model studies. (n.d.). ResearchGate.
• (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. (n.d.). ResearchGate.

Sources

• 3. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Determining the Absolute Configuration of Small Molecules by Diffusion NMR Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Structure Determination of 1,3-Dioxolane-Containing Lipids from the Marine Sponge Leucetta sp. Using Chiral 1H NMR Analysis of Model Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Molecular Sensing of Chiral Carboxylic Acid Enantiomers Using CD Inductions in the Visible Light Region - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. phx.phenomenex.com [phx.phenomenex.com]

A Comparative Guide to the Chiral Analysis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

For researchers, scientists, and professionals in drug development, the precise determination of enantiomeric purity is a cornerstone of safe and effective therapeutics. (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, a key chiral building block, demands robust analytical methods to ensure stereochemical integrity. This guide provides an in-depth comparison of analytical techniques for the chiral analysis of this compound, with a primary focus on a proposed Gas Chromatography (GC) method and its alternatives.

The Analytical Imperative: Why Chiral Separation is Critical

(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid possesses two stereogenic centers, making it a valuable synthon in asymmetric synthesis. The biological activity of molecules derived from this building block is often stereospecific. Consequently, the ability to accurately quantify the enantiomeric excess (e.e.) is not merely an analytical exercise but a critical quality attribute that directly impacts downstream applications in pharmaceutical development.

Gas Chromatography: A High-Resolution Approach

Gas chromatography, particularly when coupled with mass spectrometry (GC-MS), offers high resolution and sensitivity, making it a powerful tool for chiral analysis. However, the inherent polarity and low volatility of carboxylic acids like our target compound preclude direct GC analysis.[1] This necessitates a derivatization step to convert the analyte into a more volatile and thermally stable form.

The Necessity of Derivatization

The primary challenge in the GC analysis of carboxylic acids is their tendency to form hydrogen bonds, leading to poor peak shape and strong adsorption to the stationary phase.[2] Derivatization, typically through esterification, replaces the active hydrogen of the carboxyl group, thereby increasing volatility and improving chromatographic performance.[1][2]

For the chiral analysis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, we propose its conversion to the corresponding methyl ester. This can be effectively achieved using reagents such as diazomethane or, more commonly and safely, with a boron trifluoride-methanol (BF3-Methanol) solution.[1][3]

Proposed Chiral GC-MS Method

This section outlines a robust, step-by-step protocol for the chiral GC-MS analysis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Part 1: Derivatization to Methyl Ester with BF3-Methanol

Boron trifluoride acts as a Lewis acid catalyst to facilitate the esterification.[1] This method is rapid and generally results in a clean reaction with volatile by-products.[1][3]

Experimental Protocol: Methyl Esterification

• Sample Preparation: Accurately weigh approximately 1-5 mg of the (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid sample into a 2 mL screw-cap reaction vial.

• Reagent Addition: Add 1 mL of a 14% BF3-methanol solution to the vial.

• Reaction: Tightly cap the vial and heat at 60°C for 10 minutes in a heating block or water bath.[1]

• Extraction: Cool the vial to room temperature. Add 1 mL of hexane and 0.5 mL of a saturated sodium chloride solution. Vortex vigorously for 30 seconds to extract the methyl ester into the hexane layer.[1]

• Sample Collection: Allow the layers to separate. Carefully transfer the upper hexane layer containing the fatty acid methyl esters (FAMEs) to a clean GC vial.

Caption: Workflow for the methyl esterification of the target analyte.

Part 2: Chiral GC-MS Analysis

The separation of the resulting enantiomeric methyl esters is best achieved on a chiral stationary phase (CSP). Cyclodextrin-based columns are the most widely used and effective CSPs for chiral GC separations.[4][5][6] Specifically, a β-cyclodextrin phase is a good starting point for a wide range of enantiomers.[7]

Proposed GC-MS Parameters

Parameter	Recommended Setting	Rationale
GC Column	Chiral β-cyclodextrin column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)	Provides enantioselectivity for a broad range of compounds.[7][8]
Injector Temp.	250 °C	Ensures complete vaporization of the derivatized analyte.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert and provides good chromatographic efficiency.
Oven Program	80 °C (hold 2 min), ramp to 180 °C at 5 °C/min, hold 5 min	Optimized to separate the enantiomers with good resolution and reasonable analysis time.
MS Transfer Line	280 °C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for identification.
Scan Range	m/z 40-300	Covers the expected mass fragments of the derivatized analyte.

Comparative Analysis: GC vs. Alternative Methods

While chiral GC-MS is a powerful technique, other methods such as High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE) offer alternative approaches for the enantioselective analysis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Caption: Comparison of analytical techniques for the target analyte.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used technique for the separation of enantiomers and often allows for direct analysis without derivatization.

• Principle: Separation is achieved on a chiral stationary phase (CSP) where the enantiomers exhibit different affinities, leading to different retention times.

• Recommended CSPs: For carboxylic acids like the target analyte, polysaccharide-based CSPs (e.g., Chiralcel® OD, Chiralpak® AD) are highly effective, often used in normal-phase or polar organic modes.[9][10][11] Anion-exchanger type CSPs are also specifically designed for acidic compounds.[9]

• Advantages over GC:

  • Direct Analysis: No derivatization step is required, simplifying sample preparation and reducing potential for analytical errors.

  • Versatility: A wide range of mobile phases can be used to optimize the separation.

• Disadvantages compared to GC:

  • Sensitivity: UV detection, commonly used in HPLC, is generally less sensitive than mass spectrometric detection in GC-MS.

  • Resolution: While high, the peak widths in HPLC are typically broader than in capillary GC, which can be a factor in resolving closely eluting impurities.

Chiral Capillary Electrophoresis (CE)

Chiral CE is a high-efficiency separation technique that is particularly well-suited for charged analytes like carboxylic acids.

• Principle: Enantiomers are separated in a capillary filled with a background electrolyte containing a chiral selector. The differential interaction of the enantiomers with the chiral selector leads to different electrophoretic mobilities.

• Recommended Chiral Selectors: Cyclodextrins and their derivatives are the most common and effective chiral selectors for a wide range of compounds, including carboxylic acids, in CE.[2][12][13]

• Advantages over GC and HPLC:

  • Exceptional Efficiency: CE provides very high theoretical plate counts, leading to extremely sharp peaks and excellent resolution.

  • Fast Method Development: The chiral selector is simply added to the buffer, allowing for rapid screening of different selectors and conditions.

  • Low Sample and Reagent Consumption: CE uses nanoliter injection volumes and minimal amounts of reagents.

• Disadvantages compared to GC and HPLC:

  • Sensitivity: Concentration sensitivity with UV detection is a significant limitation of CE.

  • Robustness: The method can be more susceptible to matrix effects and requires careful control of parameters like buffer composition and temperature.

Summary of Method Comparison

Feature	Chiral GC-MS (Proposed)	Chiral HPLC	Chiral CE
Derivatization	Required (Methylation)	Not required	Not required
Resolution	High	High	Very High
Analysis Time	Moderate	Fast to Moderate	Very Fast
Sensitivity	High (with MS detection)	Moderate (with UV detection)	Low (with UV detection)
Sample Prep	Moderate (derivatization step)	Low (dissolve and inject)	Low (dissolve and inject)
Ideal for...	High sensitivity and structural confirmation	Routine QC and direct analysis	High-resolution screening and method development

Conclusion and Recommendations

For the definitive chiral analysis of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, the choice of method depends on the specific analytical goal.

• Chiral GC-MS is the recommended method when high sensitivity and unambiguous identification are required, for instance, in trace impurity analysis or for reference method development. The proposed protocol involving methyl esterification followed by separation on a β-cyclodextrin column provides a robust and reliable approach.

• Chiral HPLC is a strong alternative for routine quality control applications where direct analysis is advantageous for throughput and simplicity. Screening of polysaccharide-based CSPs is the most promising starting point.

• Chiral CE excels in situations demanding very high resolution and rapid method development, although its lower sensitivity must be considered.

Ultimately, a comprehensive understanding of the strengths and limitations of each technique, as outlined in this guide, will enable researchers and drug development professionals to select the most appropriate method for their specific needs, ensuring the stereochemical purity and quality of this vital chiral building block.

References

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for Derivatization of Carboxylic Acids using Boron Trifluoride-Methanol. BenchChem.
• BenchChem. (2025). A Comparative Guide to Chiral HPLC Analysis of (1s)-Cyclopent-2-ene-1-carboxylic acid. BenchChem.
• Barkawi, L. S., & Cohen, J. D. (2010). A method for concurrent diazomethane synthesis and substrate methylation in a 96-sample format.
• MilliporeSigma. Product Information - 15716 Boron trifluoride -methanol solution.
• Bio-Rad Laboratories. An Introduction to Chiral Analysis by Capillary Electrophoresis.
• OperaChem. (2024, January 5).
• Request PDF. Enantioselective sorption of some chiral carboxylic acids by various cyclodextrin-grafted iron oxide magnetic nanoparticles.
• Chromatography Online. (2009, September 1).
• Fanali, S. (2000). Enantioselective determination by capillary electrophoresis with cyclodextrins as chiral selectors.
• Springer Protocols.
• AOCS. (2019, July 23).
• Master Organic Chemistry. (2025, June 22). Diazomethane (CH2N2).
• TCI Chemicals. (2023, July 17). TCI Practical Example: Methyl Esterification of Carboxylic Acid Using TMS-Diazomethane.
• Pearson. Diazomethane can be used to convert a carboxylic acid to a methyl....
• Khan, M. A., et al. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. RSC Advances, 13(15), 10137–10147.
• Chemistry LibreTexts. (2020, May 30). 21.7: Methyl Ester Synthesis Using Diazomethane.
• Supelco. Chiral Cyclodextrin Capillary GC Columns.
• Sigma-Aldrich. Astec CHIRALDEX and Supelco DEX Chiral GC Columns.
• Chromtech. A Guide to the Analysis of Chiral Compounds by GC.
• Shchukina, E. A., & Davankov, V. A. (2006). HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. Pharmaceutical Chemistry Journal, 40(7), 415–418.
• Phenomenex.
• Juvancz, Z., & Szekely, G. (2021). Cyclodextrins AS Dominant Chiral Selective Agents in the Capillary Separation Techniques. Periodica Polytechnica Chemical Engineering, 65(3), 337–346.
• Gilar, M., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 155–167.
• Patil, R. A., & Bhushan, R. (2018). Chiral Gas Chromatography.
• Bioanalysis Zone. Chiral HPLC Column Selection and Method Development Guide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enantioselective determination by capillary electrophoresis with cyclodextrins as chiral selectors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. gcms.cz [gcms.cz]
• 5. chromtech.net.au [chromtech.net.au]
• 6. pp.bme.hu [pp.bme.hu]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Cyclodextrins as Chiral Selectors in Capillary Electrophoresis Enantioseparations | Springer Nature Experiments [experiments.springernature.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid

In the dynamic environment of research and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a detailed, step-by-step protocol for the proper disposal of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety principles and regulatory standards, reflecting a commitment to best practices in laboratory operations.

I. Hazard Assessment and Risk Mitigation

Before initiating any disposal procedures, a thorough risk assessment is essential. The primary hazards associated with (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid are inferred from its constituent functional groups.

Hazard Category	Potential Risk	Mitigation Strategy
Chemical Reactivity	Corrosive/Irritant due to the carboxylic acid moiety.[3]	Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Handle in a well-ventilated area, preferably a chemical fume hood.
Flammability	Dioxolane derivatives can be flammable.[2][5][6][8][9]	Keep away from ignition sources such as open flames, hot surfaces, and sparks.[5][9][10][11] Use non-sparking tools.[11][12]
Peroxide Formation	Dioxolanes have the potential to form explosive peroxides when exposed to air and light.[2][5]	Date containers upon receipt and opening. Test for peroxides if the compound has been stored for an extended period or exposed to air.

II. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling and disposing of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid:

• Eye and Face Protection: Tightly fitting safety goggles or a face shield.[12]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Gloves should be inspected before use and disposed of properly after handling.[5][13]

• Body Protection: A flame-resistant lab coat and closed-toe shoes.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol generation, a NIOSH-approved respirator may be necessary.

III. Step-by-Step Disposal Protocol

The disposal of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid must be managed as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[4][14]

1. Waste Segregation and Collection:

• Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container. The container should be made of a material compatible with carboxylic acids, such as high-density polyethylene (HDPE).[3]

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "(4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid," and a clear indication of the associated hazards (e.g., "Corrosive," "Flammable").[3][15]

• Incompatible Materials: Do not mix this waste with incompatible chemicals, such as bases, strong oxidizing agents, or reactive metals.[3]

• Container Management: Keep the waste container securely closed except when adding waste.[2][3] Do not fill the container beyond 90% capacity to allow for expansion.

2. Storage of Chemical Waste:

• Satellite Accumulation Area (SAA): The waste container should be stored in a designated SAA at or near the point of generation and under the control of the laboratory personnel.[14][15]

• Secondary Containment: The SAA must have secondary containment to capture any potential leaks or spills.

• Ventilation: Ensure the storage area is well-ventilated.

3. Disposal of Empty Containers:

• Triple Rinsing: Empty containers that held (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[2]

• Rinsate Collection: The first rinseate is considered hazardous and must be collected and disposed of as hazardous waste.[2] Subsequent rinsates may also need to be collected depending on local regulations.

• Defacing Labels: After thorough rinsing, deface or remove the original label from the container.[2]

• Final Disposal: Dispose of the clean, defaced container according to your institution's policies for non-hazardous waste, or as directed by your Environmental Health and Safety (EHS) department.

4. Spill and Emergency Procedures:

• Immediate Actions: In the event of a spill, evacuate the immediate area and alert your colleagues and supervisor.

• Control and Containment: If it is safe to do so, prevent the spread of the spill using an appropriate absorbent material or a spill kit.[2]

• Personal Protection: Do not attempt to clean up a spill without the proper PPE.

• Cleanup: For small spills, use a chemical absorbent pad or other inert material. For larger spills, follow your institution's emergency response plan.

• Waste Disposal: All materials used for spill cleanup must be collected and disposed of as hazardous waste.[2]

• Reporting: Report all spills to your institution's EHS department immediately.[2]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

Caption: Disposal workflow for (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid.

V. Regulatory Compliance

All chemical waste disposal activities must comply with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[14] Academic and research laboratories may be subject to specific regulations, such as Subpart K of the RCRA, which provides alternative requirements for managing hazardous waste in these settings.[16] It is the responsibility of the researcher and the institution to be aware of and adhere to all applicable regulations.

VI. Conclusion

The proper disposal of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid is a critical aspect of laboratory safety and environmental stewardship. By following this comprehensive guide, researchers, scientists, and drug development professionals can ensure that this chemical is managed responsibly from acquisition to disposal, thereby fostering a safe and compliant research environment. Always consult your institution's Environmental Health and Safety department for specific guidance and clarification on disposal policies and procedures.

References

• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA. (n.d.). Retrieved from [Link]

• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories - Daniels Health. (2025, May 21). Retrieved from [Link]

• Regulation of Laboratory Waste - American Chemical Society. (n.d.). Retrieved from [Link]

• Recovering Carboxylic Acids from Aqueous Waste Streams: Stop Disposing of Recoverable Value - Altiras. (2026, March 10). Retrieved from [Link]

• Methyl (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate - NextSDS. (n.d.). Retrieved from [Link]

• American Chemical Society Topic: Treatment of Hazardous Waste - Regulations.gov. (n.d.). Retrieved from [Link]

• Separation of Carboxylic Acids from Waste Water via Reactive Extraction - Semantic Scholar. (n.d.). Retrieved from [Link]

• 1,3-Dioxolane - SAFETY DATA SHEET. (2023, March 14). Retrieved from [Link]

• Safety Data Sheet: 1,3-Dioxolane - Carl ROTH. (n.d.). Retrieved from [Link]

• Removing Carboxylic Acids From Aqueous Wastes - P2 InfoHouse. (n.d.). Retrieved from [Link]

• Separation of Carboxylic Acids from Waste Water via Reactive Extraction - ResearchGate. (n.d.). Retrieved from [Link]

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL. (n.d.). Retrieved from [Link]

• Hazardous Substance Fact Sheet - NJ.gov. (n.d.). Retrieved from [Link]

• Safety Data Sheet: 1,3-Dioxolane - Carl ROTH. (n.d.). Retrieved from [Link]

• 1,3-Dioxolane-4-carboxylicacid,2,2,5-trimethyl-,(4R-cis)-(9CI) - NextSDS. (n.d.). Retrieved from [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. carlroth.com [carlroth.com]
• 7. nj.gov [nj.gov]
• 8. carlroth.com [carlroth.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. fishersci.com [fishersci.com]
• 12. echemi.com [echemi.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. danielshealth.com [danielshealth.com]
• 15. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 16. epa.gov [epa.gov]

Advanced Safety and Operational Guide: Handling (4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid

As a Senior Application Scientist, I approach laboratory safety and chemical handling not as a static checklist, but as a dynamic, mechanistically driven system. When working with specialized chiral building blocks like (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid, the molecular architecture dictates every operational parameter.

This compound features a rigid five-membered dioxolane ring with three methyl substituents and a carboxylic acid functional group[]. Because it contains an acetonide protecting group, the molecule is highly sensitive to acidic environments, which can trigger unintended hydrolysis. Therefore, our safety and handling protocols must simultaneously protect the operator from the mildly corrosive carboxylic acid and protect the molecule from environmental degradation.

Physicochemical Hazard Profile & Causality

Understanding the physical properties of a compound is the first step in designing a safe handling protocol. The table below summarizes the quantitative data and the direct safety implications of each property.

Property	Value	Causality / Safety Implication
CAS Number	107983-40-4	Unique identifier for safety tracking and waste segregation[].
Molecular Formula	C7H12O4	Highly oxygenated, polar organic molecule[].
Molecular Weight	160.17 g/mol	Low molecular weight facilitates rapid dermal absorption if dissolved in an organic carrier solvent[].
Functional Groups	Carboxylic Acid, Acetonide	Acidic moiety acts as a localized tissue irritant; the acetonide ring mandates avoidance of strong mineral acids to prevent exothermic hydrolysis.
SMILES	CC1C(OC(O1)(C)C)C(=O)O	Structural confirmation for computational toxicology assessments[].

Dynamic Personal Protective Equipment (PPE) Matrix

Standardizing PPE without considering the solvent context is a common failure point in synthetic workflows. The PPE required for this compound changes based on its state of matter during the experiment.

• Dermal Protection (Neat Compound): When handling the neat solid or viscous liquid, standard 0.11 mm nitrile gloves provide sufficient barrier protection against the carboxylic acid.

• Dermal Protection (In Solution): This compound is frequently dissolved in Dichloromethane (DCM) or Dimethylformamide (DMF) for coupling reactions. Because DCM permeates nitrile in under 3 minutes, carrying the dissolved acid directly through the glove into the stratum corneum, you must upgrade to Butyl rubber gloves or use Silver Shield liners when handling the solvated compound.

• Ocular Protection: The carboxylic acid moiety is a severe eye irritant. Splash goggles (ANSI Z87.1+) are mandatory. Standard safety glasses with side shields are insufficient, as they do not form a vapor-tight seal against aerosolized solvent droplets during rapid addition or quenching steps.

• Respiratory Protection: Due to its relatively low vapor pressure at room temperature, inhalation risk is primarily driven by aerosolized dust during weighing. All transfers must be performed inside a Class II chemical fume hood with a calibrated face velocity of 80–100 fpm.

Operational Workflow: Amide Coupling Protocol

This compound is a critical intermediate in asymmetric synthesis and carbohydrate derivatization[]. The following step-by-step methodology outlines a standard amide coupling reaction, engineered with built-in self-validation steps to ensure both operator safety and chemical integrity.

Step 1: Preparation and Transfer

• Ensure the fume hood is operational. Don flame-resistant lab coat, splash goggles, and solvent-appropriate gloves.

• Weigh the required mass of (4R,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid using an anti-static weighing boat. Causality: Mitigating static charge prevents low-MW powders from aerosolizing, neutralizing the primary inhalation vector.

Step 2: Dissolution and Base Activation

• Transfer the acid to a dry, round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen ( N2​ ).

• Dissolve the compound in anhydrous DCM.

• Add 2.5 equivalents of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA). Causality: The base neutralizes the HCl salt of the incoming coupling agent (e.g., EDC·HCl), preventing a localized acidic environment that would prematurely cleave the dioxolane protecting group.

Step 3: Self-Validation and Coupling

• Self-Validation Check: Before introducing the coupling reagent or amine nucleophile, extract a 1 µL aliquot and spot it on moistened pH indicator paper. A pH of 7.5–8.5 confirms the environment is sufficiently basic to protect the acetonide ring. If the pH is <7, add additional DIPEA until the target pH is reached.

• Cool the mixture to 0°C using an ice-water bath to control the exothermic activation step, then slowly add the coupling reagent.

Step 4: Quenching and Phase Separation

• Quench the reaction with a saturated aqueous solution of Sodium Bicarbonate ( NaHCO3​ ). Causality: A mildly basic quench neutralizes unreacted acid without risking acid-catalyzed deprotection of the 1,3-dioxolane ring.

Workflow Visualization

Workflow for the safe handling, reaction, and disposal of chiral dioxolane carboxylic acids.

Spill Management and Disposal Logistics

Spill Response (Neat Compound): If the solid compound is spilled, do not dry sweep, as this generates hazardous dust. Cover the spill with damp sand or vermiculite to suppress aerosolization. Carefully scoop the absorbed material using a non-sparking tool and place it into a solid hazardous waste container.

Waste Segregation:

• Aqueous Waste: The aqueous layer from the workup contains sodium bicarbonate and water-soluble byproducts. Self-Validation Check: Measure the pH of the aqueous waste before sealing the carboy. It must be between pH 6 and 8. Sealing acidic or highly basic bicarbonate waste in a closed container will lead to CO2​ gas evolution and subsequent catastrophic container rupture.

• Organic Waste: Halogenated organic waste (e.g., DCM layers) must be strictly segregated from non-halogenated waste and routed to a dedicated carboy for high-temperature incineration.

References

• CAS 107983-40-4 ((4R,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic acid), BOC Sciences.

Sources